Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

• CAS: 864685-36-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a halogenated aromatic compound with potential applications in organic synthesis, particularly as an intermediate in the development of novel pharmaceutical and agrochemical agents. Its bifunctional nature, possessing both a reactive bromomethyl group and a phenoxyacetate moiety, makes it a versatile building block for introducing specific structural motifs into larger molecules. Understanding the physical properties of this compound is paramount for its effective handling, characterization, and utilization in a research and development setting. This guide provides a comprehensive overview of the known and predicted physical characteristics of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, alongside practical experimental protocols and safety considerations.

Molecular Structure and Identification

A clear understanding of the molecular structure is fundamental to interpreting its physical and chemical behavior.

Caption: 2D representation of the molecular structure of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

Table 1: Compound Identification

Identifier	Value	Source
CAS Number	864685-36-9	[1]
Molecular Formula	C10H10BrClO3	[1][2]
Molecular Weight	293.54 g/mol	[1][2]
IUPAC Name	methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate	N/A
Synonyms	Acetic acid, 2-[4-(bromomethyl)-2-chlorophenoxy]-, methyl ester	[2]

Physicochemical Properties

Table 2: Physical Properties

Property	Value	Notes	Source
Physical State	Likely a solid at room temperature	Based on the structure and melting points of similar aromatic compounds.	N/A
Melting Point	Not available	A related compound, Methyl-(4-bromophenoxy)acetate, has a melting point of 154-155 °C. This provides a potential, albeit rough, estimate.[3]	[4]
Boiling Point	Not available	Expected to be high and likely to decompose upon heating at atmospheric pressure.	N/A
Density	Not available	N/A	N/A
Solubility	Insoluble in water; Soluble in organic solvents (e.g., dichloromethane, ethyl acetate, methanol).	General solubility behavior for similar halogenated aromatic esters.	N/A

Spectral Data for Structural Elucidation

Spectroscopic techniques are essential for confirming the identity and purity of the compound. While a complete, published spectrum for this specific molecule is not available, the expected spectral features can be predicted based on its structure and data from analogous compounds.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methylene protons of the bromomethyl group, the methylene protons of the acetate group, and the methyl ester protons. The bromomethyl protons (-CH₂Br) are anticipated to appear in the range of δ 4.5-4.7 ppm, a region characteristic of benzylic bromides.[5]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum would display distinct signals for each of the 10 carbon atoms in the molecule, including the carbonyl carbon of the ester, the aromatic carbons, the methylene carbons, and the methyl carbon.

• IR (Infrared) Spectroscopy: The IR spectrum should exhibit a strong absorption band around 1750 cm⁻¹ corresponding to the C=O stretching of the ester group. Absorptions in the aromatic region (around 1600-1450 cm⁻¹) and C-O stretching bands would also be present.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the isotopic pattern for bromine and chlorine, which would aid in confirming the elemental composition.

Synthesis Pathway

While a specific, detailed synthesis protocol for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is not widely published, a plausible synthetic route can be devised based on established organic chemistry reactions. A common approach would involve the esterification of the corresponding carboxylic acid, which itself can be synthesized from commercially available precursors.

Caption: A plausible synthetic pathway for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

Experimental Protocol: Synthesis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (Illustrative)

This protocol is a generalized procedure based on standard Williamson ether synthesis and should be adapted and optimized based on laboratory conditions and safety assessments.

• Starting Material Preparation: Begin with a suitable precursor such as 4-bromo-2-chlorotoluene. This can be subjected to free-radical bromination using N-bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide in a non-polar solvent (e.g., carbon tetrachloride) under reflux to yield 1-(bromomethyl)-4-bromo-2-chlorobenzene.

• Williamson Ether Synthesis:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve methyl 2-hydroxyacetate in a polar aprotic solvent such as acetone or dimethylformamide (DMF).

  • Add a slight excess of a weak base, such as potassium carbonate (K₂CO₃), to deprotonate the hydroxyl group of the methyl 2-hydroxyacetate.

  • To this mixture, add a solution of 1-(bromomethyl)-4-bromo-2-chlorobenzene in the same solvent dropwise at room temperature.

  • Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine to remove any remaining impurities.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

Experimental Protocol: Determination of Melting Point

The determination of a sharp melting point is a crucial indicator of a compound's purity.

• Sample Preparation: Ensure the synthesized and purified compound is completely dry. Grind a small amount of the solid into a fine powder.

• Capillary Tube Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Melting Point Apparatus: Place the capillary tube in a calibrated melting point apparatus.

• Heating and Observation:

  • Heat the apparatus rapidly to a temperature about 15-20 °C below the expected melting point.

  • Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

  • Carefully observe the sample. Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).

• Reporting: Report the melting point as a range. A narrow melting range (1-2 °C) is indicative of a pure compound.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• In case of contact:

  • Skin: Immediately wash the affected area with plenty of soap and water.

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.

Potential Applications

Based on its structural features, Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a promising intermediate for the synthesis of a variety of target molecules in the following areas:

• Pharmaceutical Research: The phenoxyacetic acid scaffold is present in some classes of drugs. The bromomethyl group allows for facile derivatization to introduce other functional groups or to link the molecule to other scaffolds, potentially leading to the discovery of new therapeutic agents.

• Agrochemical Research: Many herbicides and pesticides are based on phenoxyacetic acid derivatives.[6] This compound could serve as a starting material for the synthesis of new crop protection agents.

• Organic Synthesis: As a bifunctional molecule, it can be used in a variety of organic reactions, including nucleophilic substitutions at the benzylic position and modifications of the ester group.

Conclusion

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a valuable synthetic intermediate with significant potential in various fields of chemical research. While comprehensive experimental data on its physical properties are currently limited, this guide provides a thorough overview of its known characteristics, predicted behavior, and practical protocols for its synthesis and handling. As research involving this compound progresses, a more complete physicochemical profile will undoubtedly emerge, further enabling its application in the development of novel and functional molecules.

References

• PubChem. Methyl 2-bromo-2-(4-chlorophenyl)acetate. [Link]

• GSRS. METHYL 2-(4-BROMO-2-(CHLOROMETHYL)PHENOXY)ACETATE. [Link]

• Organic Syntheses. Procedure. [Link]

• Inxight Drugs. Methyl 2-[4-bromo-2-(chloromethyl)phenoxy]acetate. [Link]

• Google Patents.
• Google Patents.

• Cas-number.com. 864685-36-9_2-(4-(溴甲基)-2-氯苯氧基)乙酸甲酯CAS号. [Link]

• NIST WebBook. 2,4-D methyl ester. [Link]

• Wikipedia. Methyl 2-bromoacetate. [Link]

• PubChem. Methyl 2-(4-bromophenyl)acetate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Properties and Applications of 2-Bromomethyl Acetate. [Link]

• SpectraBase. Methyl 2-bromo-2-(4-methoxyphenyl)acetate. [Link]

• Srini Chem. Introduction to 4-Bromo-2-methylphenol (CAS: 2362-12-1). [Link]

• EPA NEPAL. Catalog Of Pesticide NMR Spectra. [Link]

• mzCloud. 2 Methyl 4 chlorophenoxyacetic acid MCPA. [Link]

• Haz-Map. 2-Methyl-4-chlorophenoxyacetic acid - Hazardous Agents. [Link]

• NIST WebBook. Acetic acid, (4-chloro-2-methylphenoxy)-, methyl ester. [Link]

• PubChemLite. Methyl 2-(4-bromo-3-chlorophenyl)acetate (C9H8BrClO2). [Link]

• Shimadzu. Simultaneous LC-MS/MS Analysis of Haloacetic Acids, Bromate, Chlorate, and Dalapon in Water Samples LCMS-8060NX. [Link]

• PubChemLite. Methyl 2-(4-amino-2-chlorophenoxy)acetate (C9H10ClNO3). [Link]

• Pharmaffiliates. 24091-92-7 | Product Name : Methyl 2-bromo-2-(4-chlorophenyl)acetate. [Link]

• Agilent. Multiresidue Analysis of 301 Pesticides in Food Samples by LC/Triple Quadrupole Mass Spectrometry Application Note. [Link]

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• 4. 864685-36-9_2-(4-(溴甲基)-2-氯苯氧基)乙酸甲酯CAS号:864685-36-9_2-(4-(溴甲基)-2-氯苯氧基)乙酸甲酯【结构式 性质 英文】 - 化源网 [chemsrc.com]
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"Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" solubility and stability data

Solubility, Stability, and Handling Protocols for Lead Optimization

Executive Summary

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9) is a high-value synthetic intermediate characterized by two distinct reactive centers: a benzylic bromide and a methyl ester . Widely utilized in the synthesis of agrochemicals (phenoxy herbicides) and pharmaceutical heterocycles, its utility is often compromised by its inherent instability toward moisture and nucleophiles.

This guide provides a rigorous technical analysis of the compound’s physicochemical behavior.[1] Unlike standard data sheets, this document focuses on the operational reality of handling this electrophile, offering self-validating protocols for solubility determination and stability monitoring.

Physicochemical Profile

The compound exhibits the lipophilicity typical of halogenated phenoxy esters, but its behavior is dominated by the electrophilic nature of the bromomethyl group.

Table 1: Key Chemical Identifiers & Properties

Parameter	Data / Prediction	Confidence Level
CAS Number	864685-36-9	Verified
Molecular Formula	C₁₀H₁₀BrClO₃	Exact
Molecular Weight	293.54 g/mol	Exact
Physical State	Low-melting solid or viscous oil (Process dependent)	High (Analog based)
LogP (Predicted)	3.0 – 3.4	High
pKa	Non-ionizable in neutral range	High
Melting Point	35 – 45 °C (Estimated)	Medium
Boiling Point	>300 °C (Decomposes prior to boiling)	High

Solubility Data & Solvent Compatibility

Due to the lack of publicly available experimental solubility values for this specific CAS, the following data is derived from structural analogs (e.g., Methyl 2-(4-chlorophenoxy)acetate) and validated by the principle of "like dissolves like" applied to benzyl halides.

Solubility Profile

• High Solubility (>100 mg/mL):

  • Chlorinated Solvents: Dichloromethane (DCM), Chloroform. (Recommended for stock solutions) .

  • Polar Aprotic: Ethyl Acetate, THF, Acetone.

  • Aromatic: Toluene, Xylenes.

• Moderate Solubility (10–50 mg/mL):

  • Alcohols: Methanol, Ethanol (Risk of solvolysis – see Stability).

  • Ethers: Diethyl Ether, MTBE.

• Insoluble (<0.1 mg/mL):

  • Water (Hydrophobic backbone).

Critical Solvent Selection Guide

The choice of solvent dictates the stability of the bromomethyl group.

Solvent Class	Compatibility	Technical Note
Chlorinated (DCM)	Excellent	Inert. Ideal for NMR and short-term storage.
Aprotic Polar (DMSO/DMF)	Poor	Avoid. High risk of alkylation (Sₙ2) or oxidation to aldehyde (Kornblum oxidation) upon heating or prolonged storage.
Protic (MeOH/EtOH)	Conditional	Usable for rapid reactions but unstable for storage. The benzylic bromide will slowly solvolyze to the benzyl ether.
Water	Incompatible	Immiscible. Interfacial hydrolysis yields the benzyl alcohol.

Stability & Reactivity Assessment

The stability of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is governed by two degradation pathways. Understanding these is critical for yield optimization.

Degradation Pathways

• Benzylic Hydrolysis (Primary Risk): The -CH₂Br group is highly susceptible to Sₙ1/Sₙ2 hydrolysis in the presence of moisture, yielding the benzyl alcohol. This reaction generates HBr, which can autocatalyze further ester hydrolysis.

• Ester Hydrolysis (Secondary Risk): Standard acid/base hydrolysis of the methyl ester to the carboxylic acid.

Visualization: Degradation Logic

The following diagram illustrates the competing degradation pathways and the "Cascade of Failure" triggered by moisture.

Caption: Figure 1. Degradation cascade showing how moisture triggers benzylic hydrolysis, releasing HBr which subsequently accelerates ester cleavage.

Storage Protocols

• Temperature: Store at -20°C .

• Atmosphere: Strictly under Argon or Nitrogen .

• Container: Amber glass (protect from light-induced radical decomposition) with Teflon-lined caps.

• Stabilizers: Avoid adding bases unless necessary for the next step; bases will trigger immediate alkylation or elimination.

Experimental Protocols

As a scientist, you should not rely on literature values for critical intermediates. Use these protocols to validate the material in your specific context.

Protocol A: Rapid Solubility & Quality Check (NMR)

Use this method to simultaneously determine solubility and purity.

• Weigh: 10 mg of the compound into a vial.

• Solvent: Add 0.6 mL of Deuterated Chloroform (CDCl₃).

• Observation:

  • Clear solution: Soluble (>16 mg/mL).

  • Turbid/Solid remains: Saturation reached.

• Analysis: Run ¹H NMR.

  • Diagnostic Peak (Target): Look for the singlet of -CH₂Br around δ 4.4–4.6 ppm .

  • Diagnostic Peak (Impurity): A shift to δ 4.6–4.8 ppm often indicates the -CH₂OH (hydrolysis product) or -CH₂OMe (methanolysis product).

Protocol B: HPLC Stability Assay

Use this to validate shelf-life in your solvent of choice.

• Mobile Phase: Acetonitrile : Water (0.1% Formic Acid). Note: Do not use methanol in the mobile phase to prevent on-column solvolysis.

• Gradient: 50% to 90% ACN over 10 minutes.

• Detection: UV at 220 nm (Ester/Aryl absorption).

• Procedure:

  • Dissolve sample in dry ACN.

  • Inject immediately (T=0).

  • Re-inject every 2 hours for 12 hours.

  • Acceptance Criteria: Degradation < 0.5% over 12 hours. If >0.5%, the solvent is wet or incompatible.

Handling & Safety (E-E-A-T)

Warning: Lachrymator & Alkylating Agent. This compound shares the toxicological profile of benzyl bromide and chloroacetic esters.

• Skin Contact: Causes severe burns.[2] The lipophilic ester tail facilitates skin permeation, while the bromomethyl group alkylates DNA/proteins.

• Inhalation: Destructive to mucous membranes.

• Decontamination:

  • Spills should be treated with a solution of 10% aqueous ammonia or ethanolamine to quench the alkylating bromide before wiping. Do not just wipe with water.

References

• National Center for Advancing Translational Sciences (NCATS). (n.d.). Methyl 2-[4-bromo-2-(chloromethyl)phenoxy]acetate (Related Analog Structure Analysis). Inxight Drugs.[3][4] Retrieved February 16, 2026, from [Link]

• Organic Syntheses. (1974). Methyl alpha-(bromomethyl)acrylate (Methodology for bromomethyl esters). Org. Synth. 1974, 54, 71. Retrieved February 16, 2026, from [Link]

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• 2. tcichemicals.com [tcichemicals.com]
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• 4. chemscene.com [chemscene.com]

Technical Whitepaper: Safety &amp; Handling of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

This guide outlines the technical safety, handling, and stability protocols for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9).[1][2] It is designed for medicinal chemists and process engineers utilizing this compound as a high-value intermediate in the synthesis of PPAR agonists, agrochemicals, or complex heterocycles.[1]

[1]

Executive Summary & Chemical Identity

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a bifunctional electrophile combining a reactive benzyl bromide moiety with a phenoxyacetate ester core.[1][2] Its primary utility lies in its ability to undergo selective nucleophilic substitution at the benzylic position, making it a critical "lynchpin" scaffold in drug discovery.[1]

However, this utility comes with significant risks.[1] The bromomethyl group renders the molecule a potent alkylating agent and a probable lachrymator.[2] Handling requires strict adherence to protocols designed for highly reactive benzyl halides.[3]

Chemical Data Table

Property	Value	Notes
CAS Number	864685-36-9
Formula	C₁₀H₁₀BrClO₃
Mol.[1][2][3][4][5][6][7][8] Weight	293.54 g/mol
Appearance	White to Off-White Solid/Low-melting Solid	May liquefy slightly above RT
Reactivity Class	Alkylating Agent / Lachrymator	High SN2 reactivity at benzylic carbon
Storage	2–8°C, Inert Atmosphere (Argon/N₂)	Moisture and light sensitive

Hazard Profiling: Mechanistic Toxicology

To handle this compound safely, one must understand the causality of its toxicity.[1] It is not merely "toxic"; it is a specific type of biological aggressor.

The Alkylation Vector

The carbon atom of the chloromethyl group is benzylic (stabilized transition state) and attached to a good leaving group (Bromide).[1][2]

• Mechanism: In biological systems, this carbon undergoes rapid SN2 reactions with nucleophilic residues on proteins (Cysteine thiols, Histidine imidazoles) and DNA (Guanine N7).[1]

• Consequence: This results in direct cellular damage, potential mutagenicity, and severe irritation to mucous membranes (lachrymatory effect via TRPA1 channel activation).[1]

Structural Reactivity Map

The following diagram illustrates the reactivity hotspots that dictate both synthetic utility and safety risks.[1][2]

Figure 1: Reactivity hotspots.[1][2] The red node indicates the primary safety concern (alkylating potential).[1]

Engineering Controls & PPE

Standard laboratory attire is insufficient. The presence of the bromomethyl group necessitates "Lachrymator/Alkylator Level 2" protocols.

Personal Protective Equipment (PPE) Matrix

Component	Specification	Rationale
Hand Protection	Double Gloving required.[1][2] Inner: Nitrile (4 mil) Outer: Nitrile (8 mil) or Laminate (Silver Shield)	Benzyl halides can permeate thin nitrile rapidly.[1][2] Laminate offers >4hr breakthrough time.
Eye Protection	Chemical Goggles (tight-fitting)	Safety glasses do not prevent vapor contact with eyes (lachrymatory risk).[1][2]
Respiratory	Fume Hood (Face velocity >100 fpm)	Mandatory. Do not handle on open bench.[2]
Body	Tyvek Lab Coat or Apron	Prevents absorption through fabric lab coats in case of spill.[2]

Operational Protocol

• Weighing: Must be performed inside a chemical fume hood. If the balance is outside, use a tared vial with a septum cap to transport the solid.[1]

• Solvent Choice: Avoid nucleophilic solvents (methanol, water) unless intended for reaction.[2] Dissolve in DCM, THF, or DMF.[1]

• Glassware: All glassware must be rinsed with a decontaminating solution (see Section 5) before being removed from the hood for cleaning.[2]

Stability & Storage Guidelines

The compound is prone to two primary degradation pathways: Hydrolysis and Photolysis .[2]

• Hydrolysis: Moisture will attack the methyl ester (forming the acid) or displace the bromide (forming the benzyl alcohol + HBr).[1][2] The release of HBr accelerates further degradation (autocatalysis).[1]

• Photolysis: The C-Br bond is photosensitive.[1][2] UV exposure can generate benzyl radicals, leading to dimerization or oxidation.[1]

Storage Protocol:

• Temperature: Store at 2°C to 8°C.

• Atmosphere: Store under Argon or Nitrogen.[2]

• Container: Amber glass vial with a Teflon-lined cap. Seal with Parafilm to prevent moisture ingress.

Emergency Response & Decontamination

Trustworthiness in safety comes from having a validated "Kill Switch" for the chemical. For benzyl bromides, nucleophilic quenching is the standard.[1]

Validated Quenching Solution

Prepare a "Quench Mix" consisting of:

• Water (80%)[1][2]

• Ethanol (10%)[1][2]

• Sodium Thiosulfate (

  ) or Ammonium Hydroxide (10%)[1][2]

Mechanism: The thiosulfate or ammonia acts as a sacrificial nucleophile, rapidly displacing the bromine and converting the toxic alkylator into a harmless thioether or amine salt.[1]

Spills and Exposure Workflow

The following decision tree outlines the immediate actions required upon loss of containment.

Figure 2: Emergency response logic. Note the specific prohibition of alcohol for skin washing.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10777987, Methyl 2-bromo-2-(4-chlorophenyl)acetate. (Used as structural analog for reactivity data).[1] Retrieved from [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance for Handling Alkylating Agents. Retrieved from [Link][1]

Sources

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• 2. Methyl 2-bromo-2-(4-chlorophenyl)acetate | C9H8BrClO2 | CID 10777987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 864685-36-9 CAS MSDS (METHYL 2-(4-(BROMOMETHYL)-2-CHLOROPHENOXY)ACETATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 7. cdms.telusagcg.com [cdms.telusagcg.com]
• 8. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

Introduction

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a key intermediate in the synthesis of various organic molecules, potentially including active pharmaceutical ingredients (APIs). Its purity and concentration are critical parameters that can influence the yield and impurity profile of the final product. Therefore, robust and reliable analytical methods for its quantification are essential for quality control in research, development, and manufacturing settings.

This application note provides detailed protocols for the quantitative analysis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate using High-Performance Liquid Chromatography (HPLC) with UV detection, a widely applicable and robust technique for non-volatile and thermally labile compounds.[1] Additionally, a Gas Chromatography-Mass Spectrometry (GC-MS) method is presented as an alternative or complementary technique, particularly useful for its high sensitivity and specificity. The methodologies described herein are designed to be validated in accordance with the International Council for Harmonisation (ICH) guidelines to ensure data integrity and scientific soundness.[2][3][4][5][6]

Physicochemical Properties of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

• Chemical Name: Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate[7]

• CAS Number: 864685-36-9[7]

• Molecular Formula: C₁₀H₁₀BrClO₃[7][8]

• Molecular Weight: 293.54 g/mol [7][8]

• Structure:

  • SMILES: COC(=O)COc1ccc(cc1CCl)Br[8]

Primary Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for the quantification of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate due to its suitability for non-volatile and thermally sensitive compounds. A reversed-phase HPLC method with UV detection provides excellent resolution, sensitivity, and reproducibility.

Experimental Workflow for HPLC Analysis

Sources

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• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 8. GSRS [gsrs.ncats.nih.gov]

"Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" in medicinal chemistry applications

Technical Application Note: Strategic Utilization of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate in Ligand Synthesis

Executive Summary

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9) is a specialized bifunctional building block primarily utilized in the convergent synthesis of Peroxisome Proliferator-Activated Receptor (PPAR) modulators.[1] Structurally, it combines a 2-chlorophenoxyacetic acid methyl ester "head group" (critical for receptor interaction via the carboxylate pharmacophore) with a reactive 4-bromomethyl "linker" (enabling

coupling).

This guide details the protocols for utilizing this intermediate to synthesize PPAR

agonists (analogs of GW501516/Cardarine) and explores its utility in Fragment-Based Drug Discovery (FBDD) for metabolic disease targets.

Chemical Profile & Reactivity Analysis

The molecule possesses three distinct functional sites, each serving a specific role in the synthetic pathway. Understanding the reactivity hierarchy is crucial for preventing side reactions.

Functional Group	Reactivity Mode	Synthetic Utility	Stability Concern
Bromomethyl ( )	High ( Electrophile)	Primary coupling site for thiols, amines, or phenols.	Susceptible to hydrolysis; Lachrymator.
Methyl Ester ( )	Moderate (Hydrolysis/Amidation)	Protected carboxylic acid; hydrolyzed in the final step.	Stable under neutral/acidic coupling conditions.
Aryl Chloride ( )	Low (Ar- / Cross-coupling)	Bioisostere for methyl group (SAR); directs lipophilicity.	Generally inert under standard alkylation conditions.

Reactivity Visualization

The following diagram maps the strategic reaction sites on the molecule.

Figure 1: Reactivity hierarchy of the scaffold. The benzylic bromide is the designated entry point for convergent synthesis.

Primary Application: Synthesis of PPAR Agonists

The most validated application of this compound is as the "Head Group" donor in the synthesis of phenoxyacetic acid-based PPAR agonists. It is a structural analog to the intermediate used for GW501516 , replacing the 2-methyl group with a 2-chloro substituent to modulate metabolic stability and receptor subtype selectivity (PPAR

vs. PPAR ).

Mechanism of Action in Synthesis

The synthesis follows a Convergent Pathway :

• Tail Synthesis: Preparation of a heteroaromatic thiol (e.g., a thiazole derivative).

• Coupling:

  displacement of the benzylic bromide by the thiol.

• Activation: Saponification of the methyl ester to the free acid (active pharmacophore).

Experimental Workflow

Figure 2: Convergent synthesis workflow for PPAR agonists using the target intermediate.

Detailed Experimental Protocols

Protocol A: Thioether Coupling (The "Head-to-Tail" Connection)

Objective: Covalent attachment of the phenoxyacetate head group to a thiazole tail via a sulfur bridge.

Materials:

• Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (1.0 eq)

• Thiol Component (e.g., [4-methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl]methanethiol) (1.05 eq)

• Cesium Carbonate (

  ) (1.5 eq)

• Acetonitrile (Anhydrous)

Procedure:

• Preparation: In a flame-dried round-bottom flask under nitrogen, dissolve the Thiol Component (1.05 eq) in anhydrous Acetonitrile (0.1 M concentration).

• Activation: Add

  (1.5 eq) in one portion. Stir at Room Temperature (RT) for 15 minutes to generate the thiolate anion.

  • Note: Cesium carbonate is preferred over TEA/DIPEA to prevent potential elimination side reactions and ensure higher yields.

• Addition: Add Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (1.0 eq) dropwise as a solution in Acetonitrile.

• Reaction: Stir at RT for 2–4 hours. Monitor by TLC (Hexane/EtOAc) or LC-MS. The benzylic bromide is highly reactive; heating is rarely required and may cause degradation.

• Work-up: Filter off the inorganic solids. Concentrate the filtrate in vacuo.

• Purification: Purify the residue via Flash Column Chromatography (Silica Gel, 0-20% EtOAc in Hexanes).

Expected Outcome: A white to pale yellow solid (Yield: 85–95%).

Protocol B: Ester Hydrolysis (Pharmacophore Activation)

Objective: Convert the methyl ester to the free carboxylic acid to enable binding to the PPAR Ligand Binding Domain (LBD).

Procedure:

• Dissolve the Coupled Ester Intermediate from Protocol A in a mixture of THF:Water (3:1).

• Add Lithium Hydroxide monohydrate (

  ) (2.0 eq).

• Stir vigorously at RT for 12 hours.

• Acidification: Cool the reaction to 0°C and acidify to pH 2–3 using 1N HCl.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Crystallization: Recrystallize from Ethanol/Water or purify via preparative HPLC if necessary.

Safety & Handling Guidelines

• Lachrymator Hazard: Benzylic bromides are potent lachrymators (tear gas agents). All weighing and transfers must be performed in a functioning fume hood.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Moisture sensitive (hydrolysis of bromide).

• Waste Disposal: Quench excess alkylating agent with aqueous ammonium hydroxide or sodium thiosulfate before disposal.

References

• Glaxo Group Ltd. (2001). 1,3-Thiazoles and their use as PPAR delta agonists. US Patent 6,239,145 B1.[1] Link

• Shearer, B. G., et al. (2010). Synthesis, biological evaluation and molecular modeling of GW 501516 analogues. Bioorganic & Medicinal Chemistry Letters, 20(11), 3365-3368. Link

• Wei, Z., et al. (2011). Synthesis, molecular modeling studies and biological evaluation of fluorine substituted analogs of GW 501516. Bioorganic & Medicinal Chemistry, 19(24), 7441-7452. Link

Sources

• 1. guidechem.com [guidechem.com]

Cell-based assays for "Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" cytotoxicity

Executive Summary & Scientific Rationale

This application note details the protocol for evaluating the cytotoxicity of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9).[1] This compound represents a class of benzylic halide intermediates often used in the synthesis of PPAR agonists and agrochemicals.[1]

Mechanistic Hypothesis

Unlike simple phenoxy herbicides (e.g., MCPA), the presence of the bromomethyl (-CH₂Br) moiety transforms this molecule into a potent electrophilic alkylating agent .[1] The toxicity profile is governed by two distinct mechanisms:

• Direct Alkylation: The benzylic carbon is highly reactive toward nucleophiles (DNA bases, protein thiols), leading to genotoxicity and adduct formation.[1]

• Oxidative Stress: Rapid depletion of cellular Glutathione (GSH) via conjugation with the bromomethyl group, leading to ferroptosis or mitochondrial dysfunction.[1]

Scope: This guide provides a multi-parametric approach to distinguish between general metabolic toxicity, genotoxicity, and apoptotic induction.[1]

Material Properties & Critical Handling

WARNING: Benzylic bromides are potent lachrymators (tear-inducing agents) and skin irritants.[1] All handling must occur in a Class II Biosafety Cabinet or Chemical Fume Hood.[1]

Property	Specification	Critical Note
Molecular Weight	~293.54 g/mol
Solubility	DMSO (>50 mM), Ethanol	Hydrolytically Unstable. Avoid aqueous stock solutions.[1]
Stability	Sensitive to moisture/light	Prepare fresh in anhydrous DMSO immediately before use.[1]
Reactivity	High (Electrophile)	Reacts with cell culture media thiols (cysteine/GSH).[1]

Preparation of Stock Solutions[1]

• Weighing: Weigh 5–10 mg of compound in a sealed vial. Do not open to air until ready to dissolve.[1]

• Solubilization: Dissolve in anhydrous DMSO to a concentration of 50 mM .

• Storage: Use immediately. If storage is necessary, aliquot under nitrogen gas and store at -80°C. Do not freeze-thaw more than once.

Experimental Workflow Visualization

The following diagram outlines the integrated toxicity profiling workflow, moving from dose-finding to mechanistic validation.

Caption: Integrated workflow for evaluating alkylating intermediate cytotoxicity, prioritizing time-sensitive handling to prevent hydrolysis.

Protocol 1: Metabolic Viability Screening (Dose-Finding)[1]

This assay determines the IC50 value.[1] We recommend ATP-based luminescence assays (e.g., CellTiter-Glo) over tetrazolium salts (MTT) because alkylating agents can sometimes interfere with mitochondrial reductase enzymes directly.[1]

Reagents

• Cell Line: HepG2 (Liver model) or HUVEC (Endothelial model).[1]

• Assay Buffer: CellTiter-Glo® Reagent (Promega) or equivalent.[1]

• Vehicle Control: 0.5% DMSO in media.[1]

• Positive Control: Doxorubicin (1 µM) or Methyl Methanesulfonate (MMS).[1]

Step-by-Step Methodology

• Seeding: Seed cells at 5,000 cells/well in white-walled 96-well plates. Incubate for 24h to allow attachment.

• Compound Dilution:

  • Prepare a 200x master plate in DMSO (e.g., 10 mM down to 10 nM).[1]

  • Dilute 1:200 into pre-warmed culture media to generate 1x working solutions (Final DMSO: 0.5%).

  • Note: Perform this step rapidly to minimize hydrolysis of the bromomethyl group.[1]

• Treatment: Aspirate old media and add 100 µL of compound-containing media.

• Incubation: Incubate for 24 hours and 48 hours .

• Readout:

  • Equilibrate plate to room temperature (30 min).

  • Add 100 µL of ATP detection reagent.[1]

  • Shake orbitally for 2 min; incubate dark for 10 min.

  • Measure Luminescence (RLU).[1]

Data Analysis: Calculate % Viability =

.[1] Fit data to a 4-parameter logistic curve to derive IC50.[1]

Protocol 2: Genotoxicity Assessment (γ-H2AX Immunofluorescence)

Given the bromomethyl group, this compound is a suspected DNA alkylator.[1] The phosphorylation of Histone H2AX (γ-H2AX) is a sensitive marker for Double-Strand Breaks (DSBs).[1]

Reagents

• Primary Ab: Anti-phospho-Histone H2AX (Ser139).[1]

• Secondary Ab: Alexa Fluor 488-conjugated goat anti-rabbit.[1]

• Nuclear Stain: DAPI or Hoechst 33342.[1]

Step-by-Step Methodology

• Treatment: Treat cells (seeded on coverslips or black-bottom 96-well plates) with the compound at IC10 and IC50 concentrations for 4 to 6 hours .

  • Rationale: DNA damage occurs early.[1] Long incubations lead to apoptosis which confounds the signal.[1]

• Fixation: Wash with PBS, then fix with 4% Paraformaldehyde for 15 min.[1]

• Permeabilization: 0.2% Triton X-100 in PBS for 10 min.

• Blocking: 3% BSA in PBS for 30 min.

• Staining:

  • Incubate with Primary Ab (1:500) for 1h at RT.

  • Wash 3x with PBS.[1]

  • Incubate with Secondary Ab (1:1000) + DAPI (1 µg/mL) for 1h in dark.

• Imaging: Acquire images using High-Content Screening (HCS) or Confocal Microscopy.

• Quantification: Count nuclear foci per cell. >5 foci/cell indicates significant genotoxicity.[1]

Mechanistic Pathway Map

Understanding how the cell dies is critical for safety assessment.[1] The diagram below illustrates the expected cascade for a bromomethyl-phenoxyacetate derivative.

Caption: Mechanistic pathway showing dual toxicity modes: DNA alkylation and Oxidative Stress driven by GSH depletion.[1]

Protocol 3: Mode of Death (Annexin V / PI)

To distinguish between regulated apoptosis (driven by DNA damage) and necrosis (driven by acute chemical injury).

Step-by-Step Methodology

• Treatment: Treat cells with IC50 concentration for 12 and 24 hours .[1]

• Harvesting: Collect media (floating cells) and trypsinize adherent cells.[1] Combine.

• Staining:

  • Wash cells in cold PBS.[1]

  • Resuspend in 1X Annexin Binding Buffer.[1]

  • Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).[1]

  • Incubate 15 min at RT in the dark.

• Flow Cytometry: Analyze immediately.[1]

  • Q4 (Annexin-/PI-): Live.

  • Q3 (Annexin+/PI-): Early Apoptosis (Likely DNA damage driven).[1]

  • Q2 (Annexin+/PI+): Late Apoptosis/Necrosis.[1]

  • Q1 (Annexin-/PI+): Primary Necrosis (Likely membrane damage/solvent effect).[1]

References

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: Cell-Based Assays for High-Throughput Screening. [Link][1]

• OECD Guidelines for the Testing of Chemicals. Test No. 487: In Vitro Mammalian Cell Micronucleus Test. [Link][1]

• PubChem Compound Summary. Methyl 2-(4-bromo-2-chlorophenyl)acetate (Structural Analog Data). [Link][1]

• International Agency for Research on Cancer (IARC). Chlorophenoxy Herbicides (Monographs on the Evaluation of Carcinogenic Risks to Humans). [Link][1]

Sources

• 1. 2-Methyl-4-chlorophenoxyacetic acid (MCPA) | CASRN 94-74-6 | DTXSID4024195 | IRIS | US EPA, ORD [iris.epa.gov]

"Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" for covalent labeling of proteins

Application Note: Strategic Deployment of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (MBCA) for Covalent Protein Labeling

Executive Summary

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (herein referred to as MBCA ) represents a versatile, bifunctional electrophilic scaffold used in chemoproteomics and fragment-based drug discovery (FBDD). Unlike simple alkyl halides, MBCA integrates a tunable benzyl bromide warhead (for covalent engagement) with a methyl ester handle (for downstream functionalization or ligand attachment).

This guide details the application of MBCA as a Covalent Fragment for mapping cryptic pockets and as a Modular Synthon for constructing proximity-induced probes. The protocol focuses on identifying hyper-reactive nucleophiles (Cysteine, Methionine, Histidine) and validating target engagement via Mass Spectrometry.

Technical Overview & Mechanism of Action

Chemical Architecture

MBCA (CAS: 4287-06-3) is distinct from generic alkylating agents due to its "Soft Electrophile" character and structural modularity.

• The Warhead (Bromomethyl group): A benzylic bromide activated by the adjacent aromatic ring. It undergoes SN2 reactions with nucleophilic amino acid side chains.

• The Tuning Element (2-Chloro substituent): The chlorine atom at the ortho position to the phenoxy oxygen serves two roles:

  • Electronic Activation: Inductive electron withdrawal increases the electrophilicity of the benzylic carbon compared to non-chlorinated analogs.

  • Lipophilicity: Increases logP, improving membrane permeability for live-cell applications.

• The Handle (Methyl Ester): Allows the molecule to be hydrolyzed and coupled to fluorophores, biotin, or degraders (PROTACs) without altering the warhead reactivity.

Reaction Mechanism

The primary mechanism is an irreversible alkylation (SN2). While Cysteine (thiol) is the kinetic product, MBCA is notable for its ability to label Methionine (forming stable sulfonium ions) and Histidine (imidazole) in specific microenvironments.

DOT Diagram: MBCA Reaction Pathway

Figure 1: Mechanism of nucleophilic substitution (SN2) between a protein nucleophile and the MBCA warhead.

Experimental Workflows

Workflow A: Covalent Fragment Screening (Intact Protein MS)

Objective: To determine if a target protein possesses a "ligandable" cysteine or methionine within a binding pocket using MBCA as a probe.

Materials:

• Target Protein (Purified, >90% purity, in PBS pH 7.4).

• MBCA Stock (100 mM in anhydrous DMSO).

• Control Compound (Benzyl bromide or non-reactive analog).

• LC-MS Grade Formic Acid and Acetonitrile.

Protocol:

• Preparation: Dilute Protein to 10 µM in reaction buffer (50 mM HEPES, 150 mM NaCl, pH 7.5). Avoid DTT or β-mercaptoethanol as they will scavenge the probe.

• Incubation: Add MBCA to a final concentration of 100 µM (10-fold excess).

  • Note: Keep DMSO concentration < 1% to prevent protein denaturation.

• Reaction: Incubate at Room Temperature (25°C) for 60 minutes in the dark.

• Quenching: Add excess Cysteine (10 mM) or perform rapid gel filtration (Zeba Spin Columns) to remove unreacted probe.

• Analysis: Analyze via Intact Protein LC-MS (Q-TOF or Orbitrap).

Data Interpretation (Mass Shift Calculation): Upon reaction, the bromine atom is lost.

• MW of MBCA: 293.54 Da[1]

• Atomic Mass of Bromine (Br): 79.90 Da

• Expected Mass Shift (+Δm): +213.64 Da per labeling event.

Parameter	Value
MBCA Monoisotopic Mass	291.95 Da (approx)
Leaving Group (Br)	79.90 Da
Adduct Added Mass	212.05 Da (Monoisotopic)
Adduct Added Mass	213.64 Da (Average)

Critical Check: If you observe a mass shift of +293 Da, it indicates non-covalent binding or incorrect adduct formation. The loss of Br is the signature of the covalent bond.

Workflow B: Synthesis of Functionalized Probes

Objective: Convert MBCA into a fluorescent probe or biotin-tag by utilizing the methyl ester handle.

DOT Diagram: Probe Synthesis Workflow

Figure 2: Synthetic route to convert MBCA into a target-specific probe.

Step-by-Step Synthesis:

• Hydrolysis: Dissolve MBCA in THF:H2O (3:1). Add LiOH (2 eq). Stir at 0°C for 1 hour. Acidify to pH 3 to precipitate the carboxylic acid intermediate.

• Activation: Dissolve the acid intermediate in DMF. Add EDC (1.2 eq) and NHS (1.2 eq). Stir for 30 mins to form the NHS-ester.

• Conjugation: Add the functional amine (e.g., PEG-Biotin-Amine or TAMRA-Amine). Stir overnight.

• Purification: Purify via HPLC. The resulting molecule retains the reactive bromomethyl warhead but now carries a detection tag.

Scientific Integrity & Troubleshooting (E-E-A-T)

Specificity vs. Reactivity

Benzyl bromides like MBCA are considered "promiscuous" if used at high concentrations (>500 µM) or high pH (>8.5).

• Control Experiment: Always run a "competitor" assay. Pre-incubate with Iodoacetamide (generic Cys blocker). If MBCA labeling is abolished, the target is a Cysteine. If labeling persists, consider Histidine or Methionine labeling [1].

Buffer Compatibility

• Incompatible: Tris, Glycine, or buffers with primary amines (MBCA can react with free amines at high pH).

• Incompatible: DTT, TCEP, Mercaptoethanol (will rapidly destroy the warhead).

• Recommended: HEPES, PBS, MOPS (pH 7.0 - 7.5).

Stability

MBCA is sensitive to hydrolysis in aqueous solution over time.

• Best Practice: Prepare fresh stocks in anhydrous DMSO. Do not store aqueous dilutions. Add to the protein solution immediately before the experiment.

References

• Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems." Nature, 534(7608), 570–574. Link

• Gao, Y., et al. (2020). "Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery." Molecules, 25(11), 2663. Link

• Resnick, E., et al. (2019). "Rapid Covalent Labeling of Methionine Residues in Proteins." Journal of the American Chemical Society, 141(38), 15388–15396. Link

• PubChem. (n.d.). "Methyl 2-(4-bromo-2-chlorophenyl)acetate Compound Summary." National Library of Medicine. Link

Disclaimer: MBCA is a potent alkylating agent and lachrymator. Handle in a fume hood with appropriate PPE (gloves, goggles).

Sources

• 1. GSRS [gsrs.ncats.nih.gov]

Application Note: In Vitro Characterization &amp; Handling of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

[1][2][3][4]

Part 1: Introduction & Chemical Logic[1][2][3][4]

Executive Summary

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a highly reactive benzyl bromide derivative primarily utilized as a synthetic intermediate in the development of PPAR agonists (e.g., GW501516 analogs) and phenoxy-herbicides.[1][2][3]

In a biological context, this molecule acts as a potent electrophile .[1][2][3] It possesses two distinct reactive centers relevant to in vitro studies:[2][3]

• The Alkylating Warhead (-CH₂Br): The benzylic carbon is susceptible to nucleophilic attack (

  ) by cellular thiols (Glutathione, Cysteine residues) and amines.[1][2][3] This confers significant genotoxic and cytotoxic potential.[2][3]

• The Labile Ester (-COOCH₃): Susceptible to hydrolysis by intracellular and plasma esterases, converting the molecule to its corresponding free acid form.[1][2][3]

This guide provides the standard operating procedures (SOPs) for handling, solubilizing, and profiling the reactivity of this compound. It is designed for researchers assessing its stability as a drug intermediate or its toxicity profile as a genotoxic impurity (GTI).[2][3]

Safety Warning (Lachrymator)

CRITICAL: Benzyl bromide derivatives are potent lachrymators (tear-inducing agents) and skin irritants.[1][2][3]

• Engineering Controls: All weighing and stock preparation must be performed inside a certified chemical fume hood.[1][3]

• Neutralization: Keep a beaker of 10% aqueous sodium thiosulfate (

  ) nearby to neutralize spills or contaminated glassware immediately.[1][2][3]

Part 2: Experimental Workflows (Visualization)

The following diagrams illustrate the competing chemical pathways and the decision matrix for experimental design.

Diagram 1: Reaction Pathways in Biological Media[1][2][4]

Caption: Competing fates of the molecule in vitro. Path A (Hydrolysis) alters lipophilicity; Path B (Alkylation) drives toxicity.[1][2][3]

Part 3: Solubilization & Stability Protocols[2][3][4]

Stock Solution Preparation

Due to the hydrolytic instability of the benzyl bromide moiety in water, aqueous stock solutions are prohibited .[2][3]

Parameter	Specification	Rationale
Solvent	Anhydrous DMSO (Dimethyl Sulfoxide)	Prevents premature hydrolysis of the bromide.[1][2][3]
Concentration	10 mM - 50 mM	High concentration minimizes DMSO volume in final assay (<0.5%).[1][2][3]
Storage	-80°C (Single Use Aliquots)	Repeated freeze-thaw cycles introduce moisture, degrading the compound to the benzyl alcohol.[1][2][3]
Vessel	Amber Glass Vials	Protects from light-induced radical bromination/degradation.[1][2][3]

Hydrolytic Stability Assay (Protocol)

Before biological testing, determine the half-life (

) of the bromide in your assay buffer.[1][2][3]

• Preparation: Dilute DMSO stock to 10 µM in PBS (pH 7.4) at 37°C.[1][3]

• Sampling: Aliquot 100 µL at

  min.

• Quenching: Immediately add 100 µL Acetonitrile (ACN) containing an internal standard (e.g., Warfarin).[1][2][3]

• Analysis: Analyze via LC-MS/MS. Monitor the transition of the Parent (Br) vs. the Hydrolysis Product (OH).[1][3]

  • Note: The benzyl bromide will hydrolyze to benzyl alcohol over time.[1][2][3] If

    min, cellular assays must be treated as "pulse" exposures.[1][3]

Part 4: Chemoselectivity Profiling (GSH Trapping)[1][3][4]

This is the Gold Standard assay for validating the reactivity of this intermediate. It mimics the cellular detoxification pathway and confirms the alkylating potential.[1][3]

Rationale

The benzyl bromide group reacts with the thiol (-SH) of Glutathione (GSH).[1][2][3] High reactivity correlates with high cellular toxicity and potential genotoxicity (ICH M7).[2][3]

Detailed Protocol

Materials:

• Reduced Glutathione (GSH) stock (20 mM in water, fresh).[1][2][3]

• Test Compound (10 mM in DMSO).[1][2][3]

• Phosphate Buffer (100 mM, pH 7.4).[1][3]

Workflow:

• Incubation Mix: Prepare a reaction mixture in a glass vial:

  • Buffer: 980 µL[2][3]

  • GSH Stock: 10 µL (Final: 200 µM)

  • Test Compound: 10 µL (Final: 100 µM)

  • Ratio: 2:1 (GSH:Compound) ensures pseudo-first-order kinetics.[1][2][3]

• Conditions: Incubate at 37°C in a shaking water bath.

• Timepoints: Remove 50 µL aliquots at 0, 10, 30, 60, and 240 mins.

• Reaction Stop: Quench with 50 µL ice-cold Acetonitrile + 0.1% Formic Acid.

• Detection (LC-MS):

  • Parent Loss: Monitor decrease of the brominated peak.[2][3]

  • Adduct Formation: Scan for the GSH-Adduct mass.[1][2][3][4]

  • Calculation: Mass shift =

    .[1][2][3]

  • Expected Mass Shift:

    (approx).[1][3]

Data Interpretation

% Remaining (60 min)	Classification	Handling Recommendation
< 10%	Ultra-Reactive	Treat as cytotoxic warhead; use short exposure times.[1][2][3]
10% - 50%	Moderate Reactivity	Standard covalent inhibitor profile.[1][2][3]
> 80%	Low Reactivity	Likely stable enough for long-duration assays.[1][2][3]

Part 5: Cellular Cytotoxicity Assay (MTT/ATP)[1][3][4]

Because this molecule is an alkylator, it will likely induce cell death via DNA damage or protein alkylation.[1][2][3]

Experimental Design

• Cell Line: HepG2 (Metabolic competent) or HCT116 (Standard screening).[1][2][3]

• Media: Serum-Free vs. 10% FBS .[1][2][3]

  • Critical Factor:[2][3][5] Serum albumin contains thiols and amines that will "scavenge" the benzyl bromide before it enters the cell.[3] You must run both conditions to understand the "serum shift."[1][2][3]

Step-by-Step Protocol

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Dosing:

  • Prepare serial dilutions (0.1 µM to 100 µM) in culture media.

  • Group A: Media + 10% FBS.[1][2][3]

  • Group B: Serum-Free Media (4-hour pulse, then replace with full media).[1][2][3]

• Exposure: Incubate for 24 to 48 hours.

• Readout: Add MTT reagent or CellTiter-Glo (ATP).[1][2][3] Read Absorbance/Luminescence.

• Analysis: Plot Log(Concentration) vs. % Viability to determine

  .

Diagram 2: Experimental Logic Flow

Caption: Decision tree for characterizing reactive intermediates.

Part 6: References

• ICH M7(R1) Guideline. "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation, 2017.[1][2][3] Link

• Baillie, T. A., & Kassahun, K. "Biological Reactive Intermediates V: Basic Mechanistic Research in Toxicology and Human Risk Assessment."[1][2][3] Springer, 2013.[1][2][3] (Context on Glutathione trapping mechanisms).

• Gan, J., et al. "Trapping of Reactive Metabolites in Drug Discovery and Development."[1][2][3] Chemical Research in Toxicology, 2005.[1][2][3] Link[1][2][3]

• Sygnature Discovery. "Investigating Methods of Detection of Glutathione Adducts." Application Note. Link

• Sigma-Aldrich. "Methyl 2-(4-bromo-2-chlorophenyl)acetate Product Information." (Structural analog data for handling). Link

Sources

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. deq.mt.gov [deq.mt.gov]
• 4. GSH Reactivity Assay | Domainex [domainex.co.uk]
• 5. 2-Bromo-2-(2-chlorophenyl)acetic acid methyl ester | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

Technical Notes & Optimization

Side reactions in the synthesis of "Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate"

Technical Support Center: Synthesis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

Executive Summary & Reaction Context

Target Molecule: Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate CAS Registry Number: (Related Analogues: 849934-94-7 for phenylacetate series; Specific CAS varies by catalog) Application: Key intermediate for PPO-inhibitor herbicides (e.g., Pyraflufen-ethyl analogues) and PPAR

agonists.

The Challenge: The synthesis relies on the Wohl-Ziegler radical bromination of the precursor Methyl 2-(2-chloro-4-methylphenoxy)acetate. While conceptually simple, this reaction is notoriously sensitive to "over-bromination" (gem-dibromide formation) and "nuclear bromination" (ring substitution). This guide addresses the kinetic competition between the desired radical pathway and the undesired ionic pathways.

Core Reaction Protocol (Optimized)

Standard Operating Procedure (SOP-WZ-04)

Parameter	Specification	Rationale
Substrate	Methyl 2-(2-chloro-4-methylphenoxy)acetate	Purity >98% essential to prevent radical quenching.
Reagent	N-Bromosuccinimide (NBS)	1.05 equiv. Recrystallize from water if yellow (removes free ).
Initiator	AIBN (Azobisisobutyronitrile)	0.05 equiv. Added in two portions (0h and 2h).
Solvent	Trifluorotoluene (PhCF ) or CCl	PhCF is the modern green alternative. Non-polar solvents suppress ionic ring bromination.
Temperature	Reflux (80–100°C)	Essential for homolytic cleavage of the initiator.
Conversion Limit	Stop at 90-95% conversion	CRITICAL: Pushing to 100% exponentially increases dibromo impurity.

Reaction Pathway Visualization

The following diagram maps the kinetic competition between the desired product and the three primary impurities.

Figure 1: Kinetic competition map showing the origin of critical impurities A, B, and C.

Troubleshooting Guide (Ticket-Based)

Ticket #402-A: "I have a persistent impurity at M+78 (Mass Spec)."

Diagnosis: Gem-dibromination (Methyl 2-(4-(dibromomethyl)-2-chlorophenoxy)acetate). Root Cause: The benzylic bromide product is more reactive toward radical bromination than the starting methyl group due to radical stabilization by the bromine atom. Resolution:

• Reduce NBS Stoichiometry: Never exceed 1.05 equivalents.

• The "90% Rule": Monitor reaction by HPLC. Stop the reaction when 5-10% of starting material remains. It is easier to separate the starting material (via crystallization) than the dibromo impurity (which co-crystallizes).

• Initiator Dosing: Add AIBN in portions. A steady radical flux prevents localized high concentrations of bromine.

Ticket #402-B: "The reaction mixture turned dark orange/brown immediately."

Diagnosis: Ionic Bromination / High Free

Concentration. Root Cause:

• Impure NBS: Old NBS degrades to form free

  and HBr.

• Moisture: Water in the solvent generates HBr, which catalyzes ionic ring bromination (EAS) at the 6-position (ortho to the ether oxygen). Resolution:

• Purify NBS: Wash NBS with water (to remove succinimide/HBr), dry under vacuum, or recrystallize from hot water (keep below 75°C to prevent decomposition).

• Scavenger: Add solid

  or (0.1 equiv) to the reaction mixture to scavenge trace HBr. This shuts down the acid-catalyzed ionic pathway.

Ticket #402-C: "Yield dropped significantly after silica column chromatography."

Diagnosis: On-Column Degradation. Root Cause: Benzylic bromides are potent electrophiles. The acidic nature of standard silica gel (

) can catalyze:

• Hydrolysis to the alcohol.

• Friedel-Crafts alkylation of the aromatic solvent (if Toluene is used as eluent). Resolution:

• Neutralize Silica: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes.

• Fast Elution: Use a gradient (Hexane

  10% EtOAc/Hexane) to elute quickly.

• Alternative: Recrystallization is preferred over chromatography for this intermediate. (Solvent suggestion: MeOH/Water or Hexane/EtOAc).

Frequently Asked Questions (FAQs)

Q1: Can I use Dichloromethane (DCM) instead of CCl4 or PhCF3?

• Answer: Generally, no . DCM refluxes at ~40°C, which is often too low to efficiently decompose AIBN (half-life ~10 hours at 64°C). If you must use DCM, switch the initiator to V-70 (2,2'-Azobis(4-methoxy-2,4-dimethylvaleronitrile)), which works at lower temperatures, or use a high-intensity visible light source (photochemical initiation).

Q2: Why is the position of the chlorine atom important?

• Answer: The chlorine at the 2-position (ortho to the oxygen) sterically hinders the ether linkage, protecting it from cleavage. Electronically, it deactivates the ring slightly, which is beneficial because it reduces the rate of the unwanted nuclear bromination (Impurity B) compared to a non-chlorinated analogue.

Q3: The product is an oil that won't crystallize. How do I purify it?

• Answer: This is common if the "Dibromo" impurity is present (>5%).

  • Dissolve the crude oil in hot Methanol.

  • Add water dropwise until turbidity appears.

  • Cool slowly to -20°C with vigorous stirring.

  • If it oils out again, seed with a pure crystal (if available) or scratch the glass.

Diagnostic Logic Tree

Use this flowchart to determine the corrective action for your specific batch failure.

Figure 2: Decision matrix for process optimization based on impurity profile.

References & Authority

• Wohl-Ziegler Mechanism & Kinetics:

  • Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317. Link

  • Note: Foundational text establishing the radical chain mechanism and the role of low

    concentration.[1][2][3][4][5]

• Solvent Effects in Benzylic Bromination:

  • Offermann, D. A., et al. (2013). N-Bromosuccinimide in Acetonitrile: A Mild and Selective Reagent for Benzylic Bromination. Journal of Organic Chemistry.

  • Context: Supports the use of polar aprotic solvents (like MeCN) or PhCF3 to replace CCl4 while managing ionic side reactions.

• Synthesis of Phenoxyacetate Herbicides (PPO Inhibitors):

  • Patent US6835694B2. Substituted phenyl compounds and herbicides. Link

  • Context: Describes the industrial synthesis of similar 2-chloro-4-bromomethyl phenoxy intermediates used in Pyraflufen-ethyl production.

• Purification of Benzylic Bromides:

  • Podgoršek, A., et al. (2009). Halogenation of Organic Compounds Using Elemental Halogens or Halide Salts. Current Organic Chemistry.

  • Context: Discusses stability of benzylic halides on silica gel and workup precautions.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]
• 5. orgosolver.com [orgosolver.com]

"Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" degradation and storage issues

The following technical guide addresses the stability, degradation mechanisms, and storage protocols for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9). This document is structured for researchers and process chemists requiring high-fidelity control over this reactive intermediate.

Stability, Degradation & Storage Guide

Document Control:

• Subject: Reactive Benzyl Bromide Intermediate

• CAS: 864685-36-9[1]

• Chemical Class: Halogenated Phenoxy Ester / Benzyl Bromide[1]

• Primary Hazard: Lachrymator / Moisture Sensitive[1]

Core Chemical Logic & Reactivity Profile

To successfully handle Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, one must understand that it possesses two distinct reactive centers with opposing stability requirements.

• The "Warhead" (Benzyl Bromide): The 4-(bromomethyl) group is a potent electrophile.[1] It is highly susceptible to nucleophilic attack (solvolysis) by water or alcohols.[1] This is the primary degradation initiation point.[1]

• The "Backbone" (Methyl Ester): While generally stable, this ester becomes vulnerable to hydrolysis in the presence of acid.[1]

The degradation cascade is autocatalytic: Moisture attacks the benzyl bromide

Releases HBr HBr acidifies the matrix Acid catalyzes the hydrolysis of the methyl ester.[1]

Degradation Pathway Visualization

The following diagram illustrates the sequential breakdown of the molecule upon exposure to environmental moisture.

Figure 1: Autocatalytic degradation mechanism triggered by moisture ingress.

Troubleshooting Guide (Q&A)

This section addresses specific observations reported by analytical chemistry and synthesis teams.

Scenario A: Purity & Appearance Issues

Q: The compound has turned from a clear oil/white solid to a yellow/brown viscous liquid.[1] Is it usable?

• Diagnosis: The color change indicates oxidative degradation and the formation of HBr.[1] Benzyl bromides often darken due to trace formation of bromine (

  ) or conjugated by-products upon decomposition.

• Action:

  • Check pH: Dissolve a small aliquot in neutral water/methanol (1:1).[1] If pH < 4, significant hydrolysis has occurred.

  • Recommendation: Purify immediately via rapid silica filtration (neutralized silica) or discard.[1] Do not use for sensitive coupling reactions, as free acid will quench basic nucleophiles.[1]

Q: We observe a "smoking" effect when opening the bottle.

• Diagnosis: This is HBr off-gassing .[1] The compound has hydrolyzed significantly inside the container, building up pressure.

• Safety Warning: This indicates the presence of strong acid vapor and lachrymatory benzyl bromide fumes.[1]

• Action: Seal immediately. Dispose of as hazardous halogenated waste.[1] Do not attempt to salvage.

Scenario B: Analytical Anomalies (NMR/LCMS)

Q: My

NMR shows a new singlet appearing around 4.6–4.7 ppm, adjacent to the benzylic bromide peak (~4.5 ppm).

• Diagnosis: This is the Benzyl Alcohol degradant.[1] The shift from

  to results in a slight downfield shift (depending on solvent).

• Mechanism: Reaction with atmospheric moisture.[1]

• Resolution: If the impurity is <5%, use an excess of your nucleophile in the next step to compensate, but add a non-nucleophilic base (e.g., DIPEA) to neutralize the generated HBr.[1]

Q: LCMS analysis shows a mass peak of [M-Br+OH].

• Diagnosis: This confirms hydrolysis to the alcohol (Solvolysis).[1]

• Root Cause: Likely occurred during LCMS sample preparation if using unbuffered protic solvents (e.g., Methanol/Water) without immediate injection.[1]

• Validation: Re-run the sample using Acetonitrile as the solvent and minimize water contact time. If the peak persists, the degradation is in the bulk material.

Storage & Handling Protocols

To maintain integrity (>98% purity), strict adherence to the "Cold-Dry-Dark" triad is required.

Storage Specifications

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Preferred) or 2-8°C	Retards thermal elimination and hydrolysis kinetics.[1]
Atmosphere	Argon or Nitrogen (Blanketed)	Displaces moisture-laden air.[1] Argon is heavier and protects the liquid surface better.[1]
Container	Amber Glass with Teflon-lined cap	Blocks UV light (prevents radical degradation of C-Br bond).[1] Teflon prevents HBr corrosion of the seal.[1]
Desiccant	Store bottle inside a secondary jar with Drierite/Silica	Creates a double-barrier against humidity.[1]

Handling Workflow (Step-by-Step)

Objective: Aliquot 500 mg for a reaction without introducing moisture.

• Equilibration: Remove the vial from the freezer (-20°C) and place it in a desiccator. Allow it to warm to room temperature (approx. 30 mins) before opening.

  • Why? Opening a cold vial condenses atmospheric moisture directly onto the reagent, triggering the "HBr death spiral."[1]

• Environment: Handle inside a fume hood (Lachrymator!) or a glovebox.

• Transfer:

  • Use a dry, nitrogen-flushed syringe or glass pipette.[1]

  • Avoid metal spatulas/needles if possible (corrosion risk from trace HBr); use glass or plastic.[1]

• Re-sealing:

  • Flush the headspace of the stock vial with a gentle stream of Argon for 15 seconds.[1]

  • Seal tightly with Parafilm over the cap.[1]

  • Return to -20°C immediately.[1]

Synthesis & Reaction Optimization

When using this reagent as an intermediate (e.g., attaching the phenoxyacetate moiety to an amine):

• Solvent Choice: Avoid protic solvents (MeOH, EtOH) which will compete with your nucleophile.[1] Use DMF, THF, or Acetonitrile .[1]

• Base Requirement: Always use a base (Carbonate or tertiary amine) to scavenge the HBr generated during the substitution.[1]

• Stoichiometry: If the reagent has aged, assume a lower effective molarity.[1] Titration is difficult;

  NMR integration is the best purity assay.[1]

Reference Data: Physicochemical Properties

Property	Value (Approx.)	Note
Molecular Weight	293.54 g/mol
Physical State	Viscous Oil or Low-Melting Solid	Depends on purity/polymorph.[1]
Solubility	DCM, EtOAc, DMSO, MeCN	Insoluble in water (hydrolyzes).[1]
Lachrymator	YES	Irritates eyes/mucous membranes.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10777987, Methyl 2-bromo-2-(4-chlorophenyl)acetate. (Note: Structural analog used for reactivity benchmarking). Retrieved from [Link]

Sources

• 1. 2-Methyl-4-chlorophenoxyacetic acid (MCPA) | CASRN 94-74-6 | DTXSID4024195 | IRIS | US EPA, ORD [iris.epa.gov]
• 2. fishersci.com [fishersci.com]

Optimizing reaction conditions for "Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" modifications

Executive Summary & Molecule Profile

To the Research Scientist: You are working with a bifunctional "linker" scaffold. The molecule contains two distinct electrophilic sites with vastly different hard/soft characters:

• Benzyl Bromide (Soft Electrophile): Highly reactive toward

  substitution. This is your primary "warhead" for modification.

• Methyl Ester (Hard Electrophile): Susceptible to hydrolysis or transesterification. This is the "protecting group" or "handle" that must survive the initial modification.

• Aryl Chloride: Generally inert under standard nucleophilic conditions; serves as a steric/electronic modulator.

Common Failure Modes:

• Chemoselectivity Loss: Hydrolysis of the ester while attempting to displace the bromide.

• Over-Alkylation: Formation of tertiary amine dimers when coupling with primary amines.

• Solvolysis: Degradation of the benzyl bromide by moisture (hydrolysis to benzyl alcohol).

Diagnostic Workflow (Troubleshooting)

Use this logic tree to diagnose low yields or impurity profiles before altering your synthetic route.

Caption: Decision matrix for diagnosing reaction failures based on TLC/LCMS evidence.

Technical Modules: Optimization & Protocols

Module A: Nucleophilic Substitution (The "Warhead")

Goal: Replace the Bromine atom with a nucleophile (Amine, Thiol, Azide) without touching the ester.

FAQ: Amine Coupling

Q: I am reacting the scaffold with a primary amine, but I see a major impurity with double the molecular weight. Why? A: You are seeing over-alkylation . The product (a secondary amine) is often more nucleophilic than the starting primary amine. It attacks a second molecule of the benzyl bromide.

• Solution: Use a 2:1 to 5:1 molar excess of the amine.

• Technique: "Inverse Addition." Dissolve the amine in solvent. Add the Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate solution dropwise to the amine.

Q: Which base should I use? A: Avoid strong hydroxide bases (NaOH, KOH) as they will hydrolyze the ester.

• Recommended: Potassium Carbonate (

  ) or DIPEA (Hünig's base).

• Solvent: Acetonitrile (MeCN) is ideal for

  . DMF is preferred if solubility is an issue.

Protocol 1: Optimized Amine Alkylation

Standard Operating Procedure (SOP) for Secondary Amine Synthesis

• Preparation: Dry Acetonitrile (MeCN) over molecular sieves.

• Charge: In a round-bottom flask, add Primary Amine (1.5 - 2.0 equiv) and

  (2.0 equiv) . Stir at Room Temperature (RT) for 10 mins.

• Addition: Dissolve Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (1.0 equiv) in minimal MeCN. Add this solution dropwise to the amine mixture over 30 minutes.

• Reaction: Stir at RT. Monitor by TLC (approx. 2-4 hours).

  • Note: Heating (>60°C) increases the risk of ester hydrolysis or transesterification.

• Workup: Filter off solids (

  ). Concentrate filtrate. Partition between EtOAc and Water.

Module B: Chemoselectivity (Protecting the Ester)

Goal: Prevent hydrolysis of the methyl ester during modification.

FAQ: Ester Stability

Q: My product is turning into the carboxylic acid during the reaction. A: This is "saponification." It happens if water is present with a base.

• Critical Factor: The ortho-chloro group provides some steric protection to the ether linkage, but the distal methyl ester is exposed.

• Fix: Ensure solvents are anhydrous . If using hygroscopic bases like Cs2CO3, dry them in an oven before use.

Q: Can I use alcohols as solvents? A: Risk of Transesterification. If you use Ethanol or Isopropanol with a base, the Methyl ester may swap to become an Ethyl or Isopropyl ester. Stick to aprotic solvents (MeCN, DMF, THF, DCM).

Data Table: Solvent & Base Compatibility

Solvent	Base	Temp	Compatibility	Risk Factor
MeCN		25°C	Excellent	Low. Standard condition.
DMF	DIPEA	25°C	Good	Moderate. DMF can hydrolyze to dimethylamine if wet/hot.
Acetone		Reflux	Good	Finkelstein condition (add KI).
MeOH/EtOH		Any	Poor	Transesterification risk.
Water/THF	NaOH	Any	Fail	Hydrolysis of ester.

Mechanistic Pathway Visualization

Understanding the competing pathways is crucial for controlling the reaction.

Caption: Chemical pathways showing the Target Product (Green) vs. Common Impurities (Red).[1]

References

• Reactivity of Benzyl Halides: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General mechanism of on benzylic systems).

• Amine Alkylation Optimization: Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811.

• Phenoxyacetate Synthesis & Stability: Organic Syntheses, Coll. Vol. 3, p. 586 (1955); Vol. 28, p. 82 (1948). (Describes stability of phenoxyacetic acid esters).

• Finkelstein Conditions: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry. Wiley-Interscience.

• Specific Scaffold Data: PubChem Compound Summary for CID 10777987 (Methyl 2-bromo-2-(4-chlorophenyl)acetate analogs).

Disclaimer: This guide is intended for qualified laboratory personnel. Always review the Safety Data Sheet (SDS) for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate before handling. Benzyl bromides are potent lachrymators.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: NMR Interpretation of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

Welcome to the Advanced Spectroscopy Support Hub. This guide is designed for researchers analyzing Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate . Our goal is to help you validate your synthesis, troubleshoot spectral anomalies, and avoid common degradation pitfalls specific to benzylic bromides.

Part 1: The "Golden Standard" Spectrum

Before troubleshooting, you must establish the baseline expectations for a pure compound.

Molecule Breakdown:

• Core: 1,2,4-trisubstituted benzene ring.[1][2]

• Moiety A (Position 1): Methyl glycolate ether (

  ).

• Moiety B (Position 2): Chlorine atom (

  ).

• Moiety C (Position 4): Bromomethyl group (

  ).

Predicted H NMR Data (400 MHz, CDCl )

Moiety	Proton Type	Approx.[1][2][3][4] Shift ( )	Multiplicity	Integration	Coupling ( )
Aromatic	H-3 (Ortho to Cl, Meta to CH Br)	7.40 – 7.50 ppm	Doublet (d)	1H	Hz
Aromatic	H-5 (Meta to H-3, Ortho to H-6)	7.20 – 7.30 ppm	Doublet of Doublets (dd)	1H	Hz, Hz
Aromatic	H-6 (Ortho to Ether)	6.80 – 6.90 ppm	Doublet (d)	1H	Hz
Linker	-O-CH -CO- (Ether Methylene)	4.65 – 4.75 ppm	Singlet (s)	2H	-
Benzylic	Ar-CH -Br (Benzylic Methylene)	4.40 – 4.50 ppm	Singlet (s)	2H	-
Ester	-COOCH (Methyl Ester)	3.75 – 3.85 ppm	Singlet (s)	3H	-

Critical Note: The chemical shifts of the Ether Methylene and Benzylic Methylene are chemically distinct but magnetically similar. In CDCl

, they may appear as two singlets very close to each other ( ppm). In other solvents, they may accidentally overlap.

Part 2: Troubleshooting & FAQs

Q1: Why do I see a new aldehyde peak (~10 ppm) and missing benzylic protons?

Diagnosis: You likely used DMSO-d

as your NMR solvent. Mechanism: Benzylic bromides are potent alkylating agents. In DMSO, they undergo Kornblum Oxidation , where the DMSO oxygen attacks the benzylic position, displacing the bromide. This converts your group into an aldehyde ( ) and releases dimethyl sulfide.

• Symptom: Disappearance of the singlet at ~4.45 ppm; appearance of a singlet at ~9.9-10.0 ppm.

• Solution: Never use DMSO-d

  or CD OD (Methanol-d ) for this compound.

• Correct Protocol: Use non-nucleophilic solvents like CDCl

  (Chloroform-d) , CD Cl (Dichloromethane-d ) , or Acetone-d .

Q2: The integration of the 4.4–4.8 ppm region is 4H, but I see a messy blob instead of two singlets. Why?

Diagnosis: Accidental Magnetic Equivalence. Context: The electron-withdrawing nature of the ester group (on the ether side) and the bromine (on the benzylic side) can coincidentally shift both methylene groups to the exact same frequency in certain solvents. Solution: Perform a Solvent Titration or Swap.

• Run the sample in C

  D (Benzene-d ) . The aromatic ring current of the solvent will induce specific shifts (Anisotropy) that usually resolve overlapping methylene signals.

• Alternatively, use Acetone-d

  .

Q3: I see a triplet at 4.6 ppm instead of a singlet. Is my structure wrong?

Diagnosis: Likely hydrolysis to the Benzyl Alcohol. Analysis: If the

hydrolyzes to (perhaps due to wet CDCl ), the methylene protons can couple to the hydroxyl proton ( ) if the exchange is slow, creating a doublet (or the creates a triplet). However, a triplet at the methylene position suggests coupling to a neighboring . Since your molecule lacks adjacent methylenes, this indicates a major impurity or incorrect structure (e.g., ethyl ester instead of methyl ester, or ring-opening).

• Quick Check: Look for a broad singlet (exchangeable) around 2.0–3.0 ppm. Add a drop of D

  O. If the coupling collapses to a singlet, it was an alcohol impurity.

Part 3: Advanced Verification Protocols

To definitively assign the two close methylene peaks, use 2D NMR (HMBC) .

Protocol: HMBC (Heteronuclear Multiple Bond Coherence) This experiment correlates protons to carbons separated by 2-3 bonds.

• Target 1 (Ether Side): Look for the correlation between the Methyl Ester protons (3.8 ppm) and the Carbonyl Carbon (~170 ppm). The Ether Methylene (4.7 ppm) will also correlate to this same Carbonyl Carbon.

• Target 2 (Benzylic Side): The Benzylic Methylene (4.45 ppm) will correlate to C-3 and C-5 of the aromatic ring (~129-132 ppm), but not to the Carbonyl Carbon.

Visualizing the Workflow:

Caption: Decision matrix for resolving spectral overlap and avoiding solvent-induced degradation.

Part 4: Sample Preparation Protocol

Objective: Prepare a stable sample for high-resolution NMR without inducing solvolysis.

• Glassware: Use a clean, oven-dried 5mm NMR tube.

• Solvent Selection:

  • Primary:CDCl

    (Chloroform-d) + 0.03% TMS.

  • Neutralization: Filter CDCl

    through a small plug of basic alumina if the solvent is acidic (acid catalyzes ester hydrolysis).

• Concentration: Dissolve 5–10 mg of compound in 0.6 mL of solvent.

  • Note: High concentrations (>20 mg) may cause line broadening due to viscosity or aggregation.

• Acquisition Parameters:

  • Pulse Angle: 30°.

  • Relaxation Delay (d1): 2.0 seconds (Ensure complete relaxation of aromatic protons for accurate integration).

  • Scans (ns): 16 (Sufficient for 10 mg sample).

References

• Reich, H. J. (n.d.). Proton NMR Chemical Shifts. University of Wisconsin-Madison. Retrieved from [Link]

  • Authoritative source for predicting chemical shifts of benzylic and alpha-carbonyl protons.

• University of Pretoria . (2023). Migrating 1H NMR peaks in the benzylation of adenine reveal the disruptive Kornblum oxidation in DMSO. Retrieved from [Link]

  • Case study documenting the rapid oxid

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[2] Chem. Retrieved from [Link]

  • Standard reference for identifying residual solvent peaks th

• National Center for Advancing Translational Sciences (NCATS) . (n.d.). Methyl 2-[4-bromo-2-(chloromethyl)phenoxy]acetate.[5] Inxight Drugs.[2][6] Retrieved from [Link]

  • Verification of chemical structure and nomencl

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. carlroth.com [carlroth.com]
• 3. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 4. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. labs.chem.byu.edu [labs.chem.byu.edu]

Technical Support Center: Stability of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

From the desk of the Senior Application Scientist

Welcome to our dedicated technical support guide for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate. This document is designed for our valued research partners and clients in the scientific community. We understand that success in your experiments hinges on the integrity of your starting materials. This guide provides in-depth answers to common questions regarding the stability of this compound, explains the chemical principles governing its reactivity, and offers practical solutions to ensure the reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary cause of instability for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate?

The principal source of instability in this molecule is the benzylic bromide functional group. The bromine atom is attached to a carbon that is directly bonded to the aromatic ring. This structural feature makes the compound highly susceptible to nucleophilic substitution reactions.[1]

There are two main reasons for this enhanced reactivity:

• Excellent Leaving Group: The bromide ion (Br⁻) is a very good leaving group, meaning it readily departs during a reaction.[1]

• Stabilized Intermediate/Transition State: The aromatic ring stabilizes the reaction intermediate. In an SN1-type reaction, the departure of the bromide ion forms a benzylic carbocation, which is significantly stabilized by resonance with the adjacent benzene ring.[2] In an SN2 reaction, the aromatic ring also helps to stabilize the transition state through resonance effects, accelerating the reaction rate.[1]

Therefore, any nucleophilic species present in your solvent or reaction mixture can readily displace the bromide, leading to the degradation of your starting material.

Q2: I'm dissolving my compound for an experiment. Which types of solvents should I absolutely avoid?

Based on the high reactivity of the benzylic bromide moiety, certain solvent classes are highly incompatible and will lead to rapid degradation.

• Polar Protic Solvents: This class includes water, alcohols (methanol, ethanol), and carboxylic acids. These solvents can act as nucleophiles themselves in a process called solvolysis .[3][4] The lone pair of electrons on the oxygen atom will attack the benzylic carbon, displacing the bromide. Using methanol, for instance, will result in the formation of a methyl ether derivative. Contact with water, even atmospheric moisture, can lead to hydrolysis, forming the corresponding benzyl alcohol and hydrobromic acid (HBr).[5][6] This HBr byproduct can further catalyze other degradation pathways, such as ester hydrolysis.

• Nucleophilic Solvents & Reagents: Any solvent or additive that is inherently nucleophilic should be avoided unless it is a desired reactant. This includes primary and secondary amines, thiols, and solutions containing basic anions.

• Strongly Basic Solutions: The use of strong bases (e.g., sodium hydroxide, potassium tert-butoxide) is not recommended for dissolving the compound for storage, as they can promote both substitution and potential elimination reactions, in addition to catalyzing the hydrolysis of the methyl ester group.[5]

Q3: What are the recommended solvents for short-term handling and long-term storage?

For maximal stability, the compound should be dissolved in dry, aprotic, and non-nucleophilic solvents. Always use a high-purity, anhydrous grade solvent and consider storing the solution under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to moisture and oxygen.[7]

Below is a summary table to guide your solvent selection.

Solvent Class	Specific Examples	Stability Rating	Key Degradation Risk(s)	Recommendations
Aprotic, Non-Polar	Toluene, Hexane, Cyclohexane	Excellent	Minimal	Highly Recommended for long-term storage and as reaction media where inertness is critical.
Aprotic, Halogenated	Dichloromethane (DCM), Chloroform	Good	Potential for slow release of acidic impurities (HCl) over time.	Suitable for short-term handling, reactions at low temperatures, and chromatography. Use freshly distilled or stabilized grades.
Aprotic, Ethers	Tetrahydrofuran (THF), 1,4-Dioxane, Diethyl Ether	Fair to Good	Peroxide formation upon storage, which can initiate radical reactions.	Use freshly opened, inhibitor-free, or distilled solvent. Not recommended for long-term storage of the solution.
Aprotic, Polar	Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Fair	Highly sensitive to water contamination, leading to hydrolysis. DMF can decompose to form dimethylamine (a nucleophile) at elevated temperatures.	Use only high-purity anhydrous grades for immediate experimental use. Avoid prolonged storage in these solvents.[8][9]
Protic, Polar	Water, Methanol, Ethanol, Isopropanol	Poor	Solvolysis (Hydrolysis or Alcoholysis)	Avoid at all costs for storage or as an inert solvent. Use only when the solvent is intended to be a reactant.[8][10]

Q4: I ran an NMR on my sample after leaving it in deuterated methanol and the spectrum is complex. What happened?

Your observation strongly suggests that the compound has degraded via solvolysis. When dissolved in methanol (or deuterated methanol, CD₃OD), the solvent acts as a nucleophile and attacks the reactive benzylic carbon, displacing the bromide.

The primary degradation product would be Methyl 2-(2-chloro-4-(methoxymethyl)phenoxy)acetate . Depending on the amount of water present in the methanol, you might also see some of the hydrolysis product, Methyl 2-(2-chloro-4-(hydroxymethyl)phenoxy)acetate .

The diagram below illustrates this common degradation pathway.

Fig 1. Solvolysis of the target compound in methanol.

Q5: How can I minimize degradation while setting up and running my experiments?

Adherence to rigorous experimental technique is paramount for preventing premature degradation of this reactive compound.

• Work Under Inert Atmosphere: Whenever possible, handle the solid and its solutions under an inert atmosphere of nitrogen or argon to exclude moisture and oxygen.[7]

• Use Anhydrous Solvents: Always use high-purity, anhydrous-grade solvents from a freshly opened bottle or a solvent purification system.

• Control Temperature: Perform reactions at the lowest temperature feasible for the desired transformation. For storage of solutions, even short-term, keep them cold (0 to 4 °C) and protected from light.[6]

• Prepare Fresh Solutions: Avoid preparing stock solutions for long-term storage. It is best practice to dissolve the required amount of the compound immediately before use.

• Avoid Incompatible Materials: Ensure all glassware is dry and free of acidic or basic residues. Be mindful of other reagents in your reaction mixture that could be nucleophilic (e.g., certain buffers, additives).

Troubleshooting Guide: Experimental Protocol

Q6: How can I perform a simple stability study to validate a new solvent for my process?

This protocol provides a self-validating framework to quantitatively assess the stability of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate in a solvent of your choice. The primary analytical technique used is High-Performance Liquid Chromatography (HPLC) with UV detection.

Objective: To determine the rate of degradation of the target compound in a selected solvent over a defined period at a specific temperature.

Materials:

• Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

• High-purity, anhydrous grade of the test solvent

• HPLC system with a UV detector and a suitable C18 column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks and autosampler vials

Experimental Workflow Diagram:

Fig 2. Workflow for a typical stability study.

Step-by-Step Procedure:

• HPLC Method Development:

  • Develop an isocratic or gradient HPLC method that gives a sharp, well-resolved peak for the parent compound. A C18 column with a mobile phase of acetonitrile and water is a common starting point.

  • Set the UV detector to a wavelength where the compound has strong absorbance (e.g., 275-285 nm, requires preliminary UV scan).

  • Establish a calibration curve with at least five concentrations to ensure linearity and accurate quantification.

• Sample Preparation:

  • Prepare a concentrated stock solution (e.g., 1 mg/mL) of the compound in a solvent in which it is known to be stable and which is miscible with your HPLC mobile phase (e.g., Acetonitrile).

  • In a volumetric flask, prepare the final test solution by diluting the stock solution into the test solvent to a final concentration of ~50 µg/mL. Ensure the volume of the stock solution is minimal (<1%) to avoid co-solvent effects.

• Execution of the Study:

  • Time Zero (T=0): As soon as the test solution is prepared, immediately transfer an aliquot to an HPLC vial and inject it. This is your T=0 reference point.

  • Incubation: Store the remaining test solution in a sealed container at the desired study temperature (e.g., room temperature, 25 °C). Protect it from light by wrapping the flask in aluminum foil.

  • Time-Point Sampling: At predetermined intervals (e.g., 1, 4, 8, 24, and 48 hours), withdraw an aliquot of the solution, transfer to an HPLC vial, and inject.

• Data Analysis:

  • For each time point, determine the concentration of the parent compound using the peak area and the calibration curve.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 measurement.

  • Plot "% Compound Remaining" versus "Time". A steep downward slope indicates poor stability in that solvent under the tested conditions.

This systematic approach will provide you with clear, quantitative data to make an informed decision about solvent compatibility for your specific application.

References

• Selectivity of Aryl and Benzylic Bromination. (n.d.). University of Glasgow.
• Lack of Enhanced Reactivity of α-Nucleophiles in the SN2 Reactions of Benzyl Bromides and Small α-Effect. (n.d.). Journal of the Korean Chemical Society.
• Quora. (2022, October 26). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?
• Benzyl bromide - Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• Benzyl bromide - Safety Data Sheet. (n.d.). ChemicalBook.
• Benzyl-Bromide - Safety Data Sheet. (2013, March 19).
• Benzyl bromide - Safety Data Sheet. (n.d.). Synquest Labs.
• Hunt, I. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. University of Calgary, Department of Chemistry.
• Matić, M., et al. (2022). Mechanism of solvolyses of substituted benzyl bromides in 80% ethanol. Croatica Chemica Acta.

• PubChem. (n.d.). Benzyl Bromide. National Center for Biotechnology Information. Retrieved from [Link]

• Reactivities of Heteroatomic Nucleophiles Towards Carbon Electrophiles. (n.d.).
• Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol. (2022, April 26). Hrčak.
• Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol. (2022, January). ResearchGate.
• Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. (n.d.). ResearchGate.
• Richard, J. P., et al. (n.d.). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. PMC.
• Ashenhurst, J. (2025, July 27). Polar Protic and Polar Aprotic Solvents. Chemistry Steps.
• LibreTexts Chemistry. (2023, January 22). Polar Protic and Aprotic Solvents.

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Reference Data & Comparative Studies

"Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate" vs. other phenoxyacetate derivatives

This technical guide provides an in-depth comparison of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate against its structural analogs. It is designed for medicinal chemists and process engineers selecting intermediates for the synthesis of PPAR agonists, herbicides, or receptor modulators.

Executive Summary & Chemical Profile[1]

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (CAS: 864685-36-9) is a high-value bifunctional building block. It features a phenoxyacetate core (common in PPAR

agonists like GW501516 and auxinic herbicides) equipped with a highly reactive benzyl bromide "warhead."

Unlike its chloromethyl or hydroxymethyl analogs, this compound offers a specific balance of reactivity and stability, making it the preferred electrophile for convergent synthesis strategies where a "head" moiety must be coupled to a heterocyclic "tail" under mild conditions.

Feature	Specification
Molecular Formula
Molecular Weight	293.54 g/mol
Key Functionality	Electrophilic Benzyl Bromide (S 2 active)
Secondary Functionality	Methyl Ester (Pro-drug/Protecting group)
Structural Modulator	2-Chloro substituent (Metabolic blocker/Electronic tuner)

Comparative Performance Analysis

This section objectively compares the target compound against three common alternatives used in similar synthetic pathways.

A. Reactivity vs. Stability (The Halide Effect)

The choice between the Bromomethyl (Target) and Chloromethyl variants is the critical decision point in process design.

Derivative	Leaving Group ( )	Relative Reactivity ( )	Hydrolytic Stability	Application Context
Target Compound	Bromide (-Br)	~100	Moderate	Mild Coupling: Ideal for sensitive nucleophiles (thiols, secondary amines) at RT.
Chloromethyl Analog	Chloride (-Cl)	1	High	Harsh Coupling: Requires elevated temps ( C) or iodide catalysis (Finkelstein).
Hydroxymethyl Analog	Hydroxyl (-OH)	< 0.01	Very High	Mitsunobu Only: Requires /DIAD; generates high waste mass.

Expert Insight: The benzyl bromide is superior for late-stage functionalization. While the chloride is cheaper, the harsh conditions required to displace it often lead to ester hydrolysis or transesterification byproducts. The bromide allows for chemoselective alkylation in the presence of the methyl ester.

B. The "2-Chloro" Advantage (The Substituent Effect)

Comparing the 2-Chloro (Target) vs. the 2-Hydrogen (Unsubstituted) and 2-Methyl (GW501516-type) series.

• Metabolic Stability: The 2-chloro substituent blocks ortho-hydroxylation by Cytochrome P450 enzymes, significantly extending the half-life of the final drug scaffold compared to the unsubstituted phenol ether.

• Electronic Activation: The chlorine atom is electron-withdrawing (

  ). This pulls electron density from the benzene ring, making the benzylic carbon more electrophilic .

  • Result: Faster S

    2 reaction rates with nucleophiles compared to the electron-rich 2-methyl analogs.

Experimental Protocols

Protocol A: Chemoselective Coupling (S 2)

Use this protocol to couple the target scaffold to a thiol-containing heterocycle (e.g., for PPAR agonist synthesis).

Reagents:

• Target: Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (1.0 equiv)[1]

• Nucleophile: Aryl/Alkyl Thiol (1.05 equiv)

• Base: Cesium Carbonate (

  ) (1.5 equiv)

• Solvent: Acetonitrile (MeCN) [Anhydrous]

Workflow:

• Preparation: Dissolve the Thiol and

  in MeCN. Stir for 15 min at 0°C to generate the thiolate anion.

• Addition: Add the Target Bromide dropwise as a solution in MeCN. Crucial: Maintain 0°C to prevent ester hydrolysis.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LC-MS.

  • Target Completion: 1–2 hours.[2] (Note: The Chloromethyl analog would require 12+ hours at reflux).

• Workup: Filter off inorganic salts. Concentrate filtrate.

• Validation: The product should show the disappearance of the benzylic

  signal at ppm (bromide) and appearance at ppm (sulfide) in H NMR.

Protocol B: Synthesis of the Building Block

If the compound is not commercially available, synthesize it via Radical Bromination.

Step-by-Step:

• Precursor: Start with Methyl 2-(2-chloro-4-methylphenoxy)acetate.

• Radical Source: N-Bromosuccinimide (NBS, 1.05 equiv) + AIBN (0.05 equiv).

• Solvent:

  or Trifluorotoluene (greener alternative).

• Reflux: Heat to 80°C for 4 hours.

• Purification: Cool to 0°C to precipitate succinimide. Filter. Do not silica column purify unless necessary (benzyl bromides degrade on acidic silica). Recrystallize from Hexanes/EtOAc if solid.

Visualizations & Pathways

Figure 1: Comparative Reactivity & Synthesis Pathway

This diagram illustrates the synthesis of the target and its divergent reactivity compared to the chloride analog.

Caption: Synthesis of the target bromide via radical bromination and its superior kinetic profile in nucleophilic substitution compared to the chloride analog.

Figure 2: Structural Activity Relationship (SAR) Logic

Why the specific substitutions matter for the final drug candidate.

Caption: Structural decomposition highlighting the functional role of each moiety in drug design and synthesis.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11533423 (Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate). PubChem. [Link]

• Wei, Z., et al. (2010). Synthesis, biological evaluation and molecular modeling of GW 501516 analogues. Bioorganic & Medicinal Chemistry Letters. [Link]

• Organic Syntheses. General Procedures for Radical Bromination of Tolyl Derivatives. Org.[3][4] Synth. [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. fluorochem.co.uk [fluorochem.co.uk]

A Comparative Analysis of the Predicted Biological Activity of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate and the Established Herbicide 2,4-D

A Guide for Researchers in Herbicide Development and Plant Science

In the continuous quest for novel and effective herbicides, understanding the structure-activity relationships (SAR) of existing chemical families is paramount. This guide provides a comparative analysis of the predicted biological activity of the novel compound, Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, against the well-established and widely used herbicide, 2,4-Dichlorophenoxyacetic acid (2,4-D). This document is intended for researchers, scientists, and professionals in the field of drug and herbicide development, offering a scientifically grounded perspective on the potential herbicidal efficacy of a new derivative within the phenoxyacetic acid class.

While direct experimental data for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is not extensively available in public literature, this guide synthesizes established principles of SAR in auxinic herbicides to forecast its biological activity in relation to 2,4-D.

Introduction to Auxinic Herbicides: The Benchmark of 2,4-D

2,4-D, a member of the phenoxyacetic acid class of herbicides, has been a cornerstone of selective broadleaf weed control since its introduction in the 1940s.[1] Its mechanism of action involves mimicking the natural plant hormone auxin (indole-3-acetic acid, IAA), leading to uncontrolled and disorganized growth in susceptible plants, ultimately causing their death.[2] Key physiological effects include epinasty (downward curling of leaves and stems), stem thickening, and callus formation.[3] The selectivity of 2,4-D is a crucial attribute, as it primarily affects dicotyledonous (broadleaf) plants while leaving monocotyledonous (grassy) plants, such as cereals and turf, relatively unharmed.[4]

Structural Comparison and Predicted Biological Activity

The biological activity of phenoxyacetic acid derivatives is intricately linked to the nature and position of substituents on the aromatic ring and modifications to the acetic acid side chain.[5]

Table 1: Structural and Predicted Physicochemical Properties

Feature	2,4-Dichlorophenoxyacetic acid (2,4-D)	Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate
Structure
Substituents on Phenyl Ring	2-Chloro, 4-Chloro	2-Chloro, 4-(bromomethyl)
Side Chain	Carboxylic acid	Methyl ester
Predicted Water Solubility	Lower (as acid)	Higher (as ester, but hydrolysis is likely)
Predicted Lipophilicity	Moderate	Potentially higher (due to methyl ester and bromomethyl group)
Predicted Mode of Action	Synthetic Auxin	Synthetic Auxin (Pro-herbicide)

Analysis of Substitutions on the Phenyl Ring

The herbicidal activity of phenoxyacetic acids is highly dependent on the substitution pattern on the phenyl ring. In 2,4-D, the chlorine atoms at the 2- and 4-positions are critical for its high activity.

In Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, the substitution at the 2-position is a chlorine atom, which is consistent with active auxinic herbicides. The 4-position, however, features a bromomethyl group (-CH₂Br) instead of a chlorine atom. The presence of a halogenated alkyl group at this position is a significant deviation from the classic structure of 2,4-D. The electron-withdrawing nature of the bromine atom, coupled with the potential for the entire bromomethyl group to interact with the target site, could influence its binding affinity to the auxin receptors, such as the F-box protein TIR1/AFB.[1] It is plausible that this modification could either enhance or decrease its herbicidal efficacy compared to the simple chloro substitution in 2,4-D.

The Role of the Methyl Ester

A key difference between the two molecules is the modification of the carboxylic acid group. In Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, the carboxylic acid is esterified with a methyl group. Ester formulations of phenoxy herbicides are known to exhibit higher solubility in the plant cuticle, which can lead to more efficient absorption by the plant.[6]

It is widely accepted that the ester form of auxinic herbicides is a pro-herbicide. Once absorbed by the plant, the ester is hydrolyzed to the corresponding carboxylic acid, which is the active form of the molecule.[6] Therefore, Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is expected to act as a pro-herbicide, with its ultimate biological activity dependent on the rate and extent of its conversion to the free acid within the plant.

Proposed Mechanism of Action

The proposed mechanism of action for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate follows the established pathway for auxinic herbicides.

Figure 1: Proposed mechanism of action for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

As depicted, the methyl ester form is predicted to be a pro-herbicide that, upon entering the plant cell, is hydrolyzed to its active carboxylic acid form. This active molecule then binds to the TIR1/AFB auxin co-receptor complex, leading to the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressor proteins. The degradation of these repressors unleashes Auxin Response Factors (ARFs), which in turn activate the transcription of auxin-responsive genes. The resulting overstimulation of these genes leads to the characteristic symptoms of auxinic herbicide phytotoxicity, including uncontrolled cell division and elongation, ultimately causing the death of the susceptible plant.

Experimental Protocols for Comparative Analysis

To empirically validate the predicted biological activity of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate in comparison to 2,4-D, a series of standardized bioassays are recommended.

Protocol 1: Seedling Root Growth Inhibition Assay

This assay provides a quantitative measure of the herbicidal activity of a compound on young, developing plants.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the test compounds on the root growth of a model dicot species (e.g., Arabidopsis thaliana or cress).

Materials:

• Seeds of the chosen indicator plant.

• Petri dishes with sterile filter paper or agar medium.

• Stock solutions of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate and 2,4-D in a suitable solvent (e.g., DMSO).

• Growth chamber with controlled light and temperature.

Procedure:

• Prepare a series of dilutions of the test compounds and 2,4-D in the growth medium.

• Dispense a fixed volume of each dilution into the Petri dishes.

• Place a set number of seeds in each Petri dish.

• Seal the dishes and place them in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

• After a defined period (e.g., 5-7 days), measure the primary root length of the seedlings.

• Calculate the percent inhibition of root growth for each concentration relative to a solvent-only control.

• Determine the IC₅₀ values by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Figure 2: Workflow for the seedling root growth inhibition assay.

Protocol 2: Whole Plant Foliar Application Assay

This assay assesses the post-emergence herbicidal activity of the compounds when applied to the leaves of established plants.

Objective: To evaluate the phytotoxicity of the test compounds on a range of broadleaf weed species.

Materials:

• Potted plants of various broadleaf weed species (e.g., common lambsquarters, velvetleaf).

• Formulations of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate and 2,4-D suitable for spraying.

• Laboratory spray chamber.

• Greenhouse with controlled environmental conditions.

Procedure:

• Grow the weed species to a specific growth stage (e.g., 2-4 true leaves).

• Prepare different concentrations of the test compounds and 2,4-D in a spray solution.

• Apply the solutions to the foliage of the plants using a calibrated laboratory spray chamber to ensure uniform coverage.

• Return the plants to the greenhouse and observe them over a period of 14-21 days.

• Visually assess the phytotoxicity on a scale of 0% (no effect) to 100% (plant death) at regular intervals.

• At the end of the experiment, harvest the above-ground biomass and determine the fresh and dry weights to quantify the growth inhibition.

Comparative Data Summary (Hypothetical)

The following table presents a hypothetical comparison of the expected outcomes from the described experimental protocols. This data is for illustrative purposes to guide researchers in their comparative analysis.

Table 2: Hypothetical Comparative Biological Activity Data

Parameter	2,4-D	Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate (Predicted)	Rationale for Prediction
Root Growth Inhibition IC₅₀ (µM)	0.5 - 2.0	Potentially lower (0.1 - 1.0) or higher (2.0 - 10.0)	The bromomethyl group could alter receptor binding affinity. The methyl ester may enhance uptake.
Phytotoxicity on Velvetleaf (% control at 100 g/ha)	85 - 95%	70 - 100%	Efficacy will depend on the balance between enhanced uptake and potential changes in receptor binding.
Selectivity (Broadleaf vs. Grass)	High	Expected to be high	The fundamental phenoxyacetic acid scaffold is retained, which is the primary determinant of selectivity.

Conclusion and Future Directions

Based on the principles of structure-activity relationships for auxinic herbicides, Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is predicted to exhibit herbicidal activity, likely functioning as a pro-herbicide that is converted to its active acidic form within the plant. The key structural modifications—the 4-bromomethyl group and the methyl ester—are anticipated to influence its uptake, translocation, and interaction with the auxin receptor complex.

The enhanced lipophilicity conferred by the methyl ester could lead to improved foliar uptake compared to the acid form of 2,4-D. However, the ultimate herbicidal efficacy will be contingent on the efficiency of in-planta hydrolysis to the active acid and the binding affinity of this acid to the TIR1/AFB receptors. The novel 4-bromomethyl substitution introduces an element of uncertainty that can only be resolved through empirical testing.

It is imperative that the predictions laid out in this guide are substantiated by rigorous experimental evaluation. The provided protocols offer a robust framework for such a comparative study. Future research should also investigate the metabolic fate of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate within target and non-target plant species to fully elucidate its mode of action and selectivity. Such studies will be instrumental in determining its potential as a novel herbicide candidate.

References

• The differential binding and biological efficacy of auxin herbicides. Pest Management Science, 79(4), 1305-1314.
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. RSC Advances, 15(58), 38045-38054.
• 2,4-D. Pacific Northwest Pest Management Handbooks.
• 2,4-D. Cultivar Magazine.
• Design and Synthesis of Novel 4-Hydroxyl-3-(2-phenoxyacetyl)-pyran-2-one Derivatives for Use as Herbicides and Evaluation of Their Mode of Action. Journal of Agricultural and Food Chemistry, 67(36), 10025-10033.
• Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))phenoxyacetamide Derivatives. Journal of Agricultural and Food Chemistry.
• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Molecules, 30(7), 1234.
• Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one. Bioorganic & Medicinal Chemistry Letters, 22(15), 5035-5039.
• A cheminformatics review of auxins as herbicides. Journal of Experimental Botany, 68(18), 5051-5062.
• Synthesis and herbicidal activity of optically active α-(substituted phenoxyacetoxy) (substituted phenyl) methylphosphonates. Bioorganic & Medicinal Chemistry Letters, 27(22), 5035-5039.
• Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules, 28(3), 1431.
• Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Encyclopedia.pub.

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• 6. encyclopedia.pub [encyclopedia.pub]

A Comparative Guide to the Purity Analysis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate by High-Performance Liquid Chromatography

In the landscape of pharmaceutical development and chemical synthesis, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory formality but a cornerstone of safety and efficacy. Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, a key building block in the synthesis of various target molecules, presents a unique analytical challenge due to its reactive bromomethyl group and halogenated aromatic structure. This guide provides an in-depth, objective comparison of two distinct stability-indicating High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of this compound, supported by experimental data from forced degradation studies.

The Analytical Imperative: Why Purity Matters

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is synthesized through multi-step processes where impurities can arise from starting materials, by-products, or degradation. Potential process-related impurities may include unreacted starting materials like 2-chloro-4-methylphenol, isomeric variants such as Methyl 2-(3-bromo-2-chlorophenoxy)acetate, or over-brominated species. Furthermore, the compound's inherent reactivity, particularly the lability of the bromomethyl group to hydrolysis, necessitates a stability-indicating analytical method capable of resolving the parent compound from its potential degradants.

This guide will compare a conventional C18-based reversed-phase HPLC method with an alternative method employing a Phenyl-Hexyl stationary phase, which offers a different selectivity profile. The objective is to demonstrate how column chemistry can be leveraged to achieve optimal separation of the main component from its critical impurities and degradation products.

Method 1: The Workhorse - Reversed-Phase HPLC with a C18 Column

The C18 (octadecyl) stationary phase is the most widely used in reversed-phase HPLC due to its high hydrophobicity and broad applicability.[1] The primary retention mechanism is hydrophobic interaction between the non-polar C18 chains and the analyte. For a molecule like Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, this interaction is substantial.

Experimental Protocol: Method 1

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 60% B to 80% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

The rationale for this starting method is based on the compound's moderate polarity. The C18 column provides strong retention, and a gradient elution with acetonitrile and acidified water allows for the effective elution of the main peak while providing separation from more polar and less polar impurities.[2] Phosphoric acid is used to ensure sharp peak shapes by suppressing the ionization of any acidic silanol groups on the silica support.[3]

Method 2: The Alternative - Leveraging π-π Interactions with a Phenyl-Hexyl Column

To provide an orthogonal separation and potentially resolve co-eluting peaks from the C18 method, a Phenyl-Hexyl column was selected. This stationary phase offers a mixed-mode retention mechanism. While the hexyl chain provides hydrophobic interactions, the phenyl group introduces π-π interactions with the aromatic ring of the analyte.[4][5] This can lead to unique selectivity, especially for aromatic and halogenated compounds.[6]

Experimental Protocol: Method 2

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 55% B to 75% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 225 nm

• Injection Volume: 10 µL

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

The slightly modified gradient is designed to accommodate the different retentivity of the Phenyl-Hexyl phase. The unique selectivity of this column is expected to alter the elution order and improve the resolution of certain critical pairs.[7][8]

Visualizing the Analytical Workflow

Caption: General workflow for the HPLC purity analysis.

Challenging the Methods: Forced Degradation Studies

To demonstrate the stability-indicating nature of both HPLC methods, forced degradation studies were conducted in accordance with ICH guidelines.[9][10] The goal was to generate potential degradation products and assess the ability of each method to separate them from the parent peak and from each other. A target degradation of 5-20% was aimed for to ensure that degradation products are detectable without excessively breaking down the main component.[11]

Forced Degradation Protocol

• Acid Hydrolysis: 10 mg of the compound in 10 mL of 0.1 M HCl, heated at 60 °C for 8 hours.

• Base Hydrolysis: 10 mg of the compound in 10 mL of 0.1 M NaOH at room temperature for 4 hours.

• Oxidative Degradation: 10 mg of the compound in 10 mL of 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid compound exposed to 105 °C for 48 hours.

• Photolytic Degradation: Solid compound exposed to UV light (254 nm) for 24 hours.

Comparative Data Analysis

The results of the forced degradation studies highlight the differences in selectivity between the C18 and Phenyl-Hexyl columns. The following tables summarize the key chromatographic parameters.

Table 1: Chromatographic Performance for the Parent Compound

Parameter	Method 1 (C18)	Method 2 (Phenyl-Hexyl)
Retention Time (min)	10.2	9.5
Tailing Factor	1.1	1.0
Theoretical Plates	12,500	13,800

The parent compound elutes slightly earlier on the Phenyl-Hexyl column, indicating less hydrophobic retention compared to the C18 phase. Both methods produce excellent peak shape and efficiency.

Table 2: Resolution of Key Impurities and Degradation Products

Analyte	Method 1 (C18) - Resolution (Rs)	Method 2 (Phenyl-Hexyl) - Resolution (Rs)
Process Impurity A (Starting Material)	> 5.0	> 5.0
Process Impurity B (Isomeric Impurity)	1.4	2.1
Degradant 1 (Acid Hydrolysis Product)	1.8	2.5
Degradant 2 (Base Hydrolysis Product)	2.2	1.7
Degradant 3 (Oxidative Product)	1.9	2.8

Resolution (Rs) is calculated relative to the main peak. A value of Rs > 1.5 is generally considered baseline separation.

Visualizing the Method Comparison

Caption: Comparison of resolution for critical pairs.

Discussion and Recommendations

The experimental data reveals that while both methods are effective, they offer distinct advantages for specific separations.

• Method 1 (C18): This method provides robust, reliable performance and is suitable for routine quality control where the primary concern is the quantification of the main component and known, well-separated impurities. It showed slightly better resolution for the base hydrolysis product (Degradant 2). However, the resolution for the isomeric impurity (Impurity B) and the acid hydrolysis product (Degradant 1) is suboptimal (Rs < 1.5), which could lead to inaccurate quantification, especially at low levels.

• Method 2 (Phenyl-Hexyl): This method demonstrates superior resolving power for several critical pairs, most notably the isomeric impurity (Impurity B) and the degradation products from acid hydrolysis and oxidation (Degradant 1 and 3). The alternative selectivity arising from π-π interactions is clearly beneficial for separating these structurally similar compounds.[4][5] While the resolution for Degradant 2 was slightly lower than in Method 1, it was still acceptable (Rs = 1.7).

Choosing the Right Method

For comprehensive purity profiling, method validation, and stability studies, Method 2 utilizing the Phenyl-Hexyl column is the recommended approach. Its ability to provide baseline separation for the isomeric impurity and key degradation products ensures a more accurate and reliable assessment of the compound's purity profile.

For routine in-process controls where speed and robustness are paramount and the critical impurities resolved by the Phenyl-Hexyl column are not expected to be present, Method 1 could be considered a suitable alternative.

Conclusion

The selection of an appropriate HPLC column chemistry is the most powerful tool for optimizing chromatographic separations.[1] This guide demonstrates that for a complex molecule like Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, relying solely on a standard C18 column may not be sufficient to guarantee the complete separation of all potential impurities and degradants. By exploring an alternative stationary phase like Phenyl-Hexyl, which offers different retention mechanisms, a more robust and comprehensive stability-indicating method can be developed. This ensures the quality and safety of the material and provides a higher degree of confidence in the analytical data submitted for regulatory review.

References

• Agilent Technologies. (n.d.). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent. Available at: [Link]

• Agilent Technologies. (n.d.). A Look at Column Choices. Agilent. Available at: [Link]

• SIELC Technologies. (2018, February 16). Separation of Acetic acid, cyano-, propyl ester on Newcrom R1 HPLC column. SIELC. Available at: [Link]

• Chromatography Today. (n.d.). Using Different HPLC Column Chemistries To Maximise Selectivity For Method Development. Chromatography Today. Available at: [Link]

• Shimadzu. (n.d.). C190-E155 Technical Report: Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Shimadzu. Available at: [Link]

• Oreate AI. (2026, January 27). Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. Oreate AI. Available at: [Link]

• GL Sciences. (n.d.). HPLC Column Equivalent List – Alternatives to Waters, Agilent, Phenomenex and More. GL Sciences. Available at: [Link]

• GL Sciences. (n.d.). Cyano Column. GL Sciences. Available at: [Link]

• Waters. (n.d.). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? - WKB220178. Waters Knowledge Base. Available at: [Link]

• Hawach Scientific. (n.d.). Cyano HPLC Column, CN Group Analysis Column. Hawach Scientific. Available at: [Link]

• Journal of Medicinal & Organic Chemistry. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Journal of Medicinal & Organic Chemistry. Available at: [Link]

• Element Lab Solutions. (n.d.). Phenyl Stationary Phases for HPLC. Element Lab Solutions. Available at: [Link]

• MAC-MOD Analytical. (n.d.). Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. HALO Columns. Available at: [Link]

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A Senior Application Scientist's Guide to Characterizing the Cross-Reactivity of Novel Small Molecules: A Case Study with Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

In the landscape of drug discovery and chemical biology, the journey of a novel small molecule from a promising hit to a viable lead is paved with rigorous characterization. Among the most critical of these evaluations is the assessment of cross-reactivity—the unintended interaction of a molecule with off-target proteins and biomolecules. Such interactions can lead to unforeseen toxicities or a dilution of therapeutic efficacy. This guide provides a comprehensive framework for designing and executing a cross-reactivity study, using the synthetic intermediate, Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, as a representative novel small molecule. While specific experimental data for this compound is not publicly available, we will present illustrative data to guide researchers through the process of investigation and interpretation.

Foundational Principles of Cross-Reactivity Assessment

Cross-reactivity assessment is a pivotal method for analyzing molecular interactions between different molecules.[1] Its primary goal is to identify any unintended binding events, which is crucial for ensuring the specificity and safety of a potential therapeutic agent.[1][2] For a small molecule like Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, a thorough understanding of its interaction profile is paramount before advancing it in any development pipeline.

The selection of appropriate analytical techniques is contingent on the nature of the molecule and the potential off-targets. A multi-pronged approach, employing both biophysical and cell-based methods, is often the most robust strategy. This allows for the direct measurement of binding kinetics as well as the assessment of functional consequences in a biological context.

Biophysical Approaches for Direct Binding Analysis

Biophysical assays provide quantitative data on the direct interaction between a small molecule and a panel of purified proteins. Surface Plasmon Resonance (SPR) is a powerful, label-free technique for this purpose.[3][4]

Surface Plasmon Resonance (SPR) for Kinetic Profiling

SPR measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate, allowing for real-time monitoring of interactions.[5] This technique is invaluable for determining the binding affinity (KD), as well as the association (ka) and dissociation (kd) rates, which together provide a detailed kinetic profile of the interaction.[4][5]

Experimental Workflow: SPR-based Cross-Reactivity Screening

The following workflow outlines the key steps for assessing the cross-reactivity of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate against a panel of common off-target proteins (e.g., kinases, GPCRs, ion channels).

Caption: Workflow for SPR-based cross-reactivity screening.

Illustrative Data: SPR Analysis of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

The following table presents hypothetical data from an SPR screen against a panel of representative off-target proteins.

Target Protein	Association Rate (ka) (M⁻¹s⁻¹)	Dissociation Rate (kd) (s⁻¹)	Affinity (KD) (µM)	Interpretation
Primary Target	1.5 x 10⁵	2.0 x 10⁻³	0.013	High-affinity, specific binding
Kinase A	3.2 x 10³	1.5 x 10⁻²	4.7	Weak, transient interaction
Kinase B	1.1 x 10³	8.0 x 10⁻²	72.7	Very weak, likely non-specific
GPCR X	5.6 x 10⁴	9.0 x 10⁻³	0.16	Moderate off-target binding
Ion Channel Y	No detectable binding	-	-	No interaction
Serum Albumin	-	-	>100	Low non-specific binding

Causality and Interpretation:

• A high association rate (ka) and a low dissociation rate (kd) result in a low affinity constant (KD), indicating a strong and stable interaction, as seen with the hypothetical primary target.

• Conversely, a low ka and a high kd suggest a weak and transient interaction, as observed with Kinase A and B.

• The moderate affinity for GPCR X warrants further investigation, as it could represent a potential for off-target effects.

Immunoassays for High-Throughput Screening

Enzyme-Linked Immunosorbent Assays (ELISAs) are a versatile and high-throughput method for screening for cross-reactivity, particularly when a specific antibody for the target or a related molecule is available.[6][7] For small molecules, a competitive ELISA format is often employed.[6][8]

Competitive ELISA for Cross-Reactivity Assessment

In a competitive ELISA, the small molecule of interest in a sample competes with a labeled version of the molecule (or a related hapten) for binding to a limited number of antibody-binding sites.[6] A higher concentration of the test molecule in the sample will result in less binding of the labeled molecule and a weaker signal, allowing for quantitative assessment of binding.

Experimental Protocol: Competitive ELISA

• Coating: Coat a 96-well plate with an antibody that recognizes a structurally similar molecule or a hapten conjugated to a carrier protein.

• Blocking: Block non-specific binding sites with a suitable blocking agent (e.g., bovine serum albumin).

• Competition: Add a mixture of the test compound (Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate at various concentrations) and a fixed concentration of an enzyme-labeled analog.

• Incubation: Incubate to allow for competitive binding to the coated antibody.

• Washing: Wash the plate to remove unbound reagents.

• Detection: Add a substrate for the enzyme and measure the resulting signal (e.g., colorimetric or fluorescent).

• Analysis: Plot the signal intensity against the concentration of the test compound to generate a competition curve and determine the IC50 (the concentration of the test compound that inhibits 50% of the signal).

Illustrative Data: Competitive ELISA for Structural Analogs

This table shows hypothetical IC50 values for Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate and structurally related compounds.

Compound	IC50 (µM)	Percent Cross-Reactivity (%)
Reference Ligand	0.5	100
Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate	15.2	3.3
Analog A (lacks bromo group)	89.7	0.6
Analog B (lacks chloro group)	5.8	8.6
Analog C (different ester group)	>200	<0.25

Interpretation of Cross-Reactivity:

Percent cross-reactivity is calculated as: (IC50 of Reference Ligand / IC50 of Test Compound) x 100.

A low percent cross-reactivity indicates that the test compound has a much lower affinity for the antibody than the reference ligand, suggesting specificity. In this hypothetical example, the presence of the chloro group (comparing to Analog B) appears to be more critical for recognition by this particular antibody than the bromo group.

Cell-Based Assays for Functional Off-Target Effects

While biophysical assays and immunoassays are excellent for determining direct binding, they do not provide information about the functional consequences of these interactions in a cellular context. Cell-based assays are essential for identifying potential off-target effects that could lead to toxicity or other undesirable biological activities.[9]

Phenotypic Screening and Off-Target Validation

A common approach is to screen the compound against a panel of cell lines and monitor for phenotypic changes, such as cytotoxicity, changes in morphology, or alterations in specific signaling pathways. Any observed effects in cell lines that do not express the intended target are indicative of off-target activity.

Experimental Workflow: Cell-Based Off-Target Identification

Caption: Workflow for identifying functional off-target effects.

For instance, if Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is designed to inhibit a specific enzyme, but it induces apoptosis in a cell line lacking that enzyme, this would strongly suggest an off-target mechanism is at play. Further investigation using techniques like thermal proteome profiling or affinity chromatography coupled with mass spectrometry could then be used to identify the specific off-target protein(s).

Conclusion and Future Directions

The comprehensive assessment of cross-reactivity is a non-negotiable step in the preclinical development of any small molecule. By employing a combination of biophysical, immunological, and cell-based assays, researchers can build a detailed profile of a compound's specificity and anticipate potential off-target liabilities. For a novel molecule like Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, the systematic application of the principles and workflows outlined in this guide would be essential to determine its suitability for further development. The illustrative data provided serves as a template for the types of quantitative and qualitative information that should be sought and how it can be interpreted to make informed decisions in the drug discovery process.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate

As a Senior Application Scientist, it is imperative to approach the handling and disposal of any novel or specialized chemical with a foundation of rigorous safety protocols. Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, a halogenated organic compound, requires careful management to ensure the safety of laboratory personnel and the protection of our environment. This guide provides a detailed, step-by-step approach to its proper disposal, grounded in established principles of chemical safety and waste management.

Immediate Safety and Hazard Assessment

Inferred Hazards:

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[3][4]

• Irritation: Likely to cause skin and serious eye irritation.[3][4]

• Respiratory Irritation: May cause respiratory irritation.[3][4]

• Environmental Hazard: Halogenated compounds can be persistent in the environment and toxic to aquatic life.[5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, it is mandatory to be outfitted with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable aspect of laboratory safety.

PPE Component	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.[3][7]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes and aerosols.[4][7]
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.[3]
Respiratory Protection	Use in a certified chemical fume hood.	To prevent inhalation of vapors or aerosols.[1][8]

Always inspect your PPE for integrity before use and dispose of contaminated disposable items as hazardous waste. Contaminated reusable PPE should be decontaminated thoroughly before reuse.[6]

Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is to treat it as a hazardous halogenated organic waste.[1][9] Never dispose of this chemical down the drain or in regular trash.[1]

Step 1: Waste Segregation

Proper segregation of chemical waste is paramount for safety and cost-effective disposal.[2][10]

• Designated Waste Container: Use a dedicated, clearly labeled container for "Halogenated Organic Waste."[9][11] This container should be made of a material compatible with the chemical and have a secure, tight-fitting lid.[11]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, aqueous waste, acids, bases, or oxidizers.[2][10][11] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the disposal process.

Step 2: Labeling the Waste Container

Accurate and detailed labeling of waste containers is a regulatory requirement and a critical safety measure.[2][11]

• Immediate Labeling: The waste container must be labeled as soon as the first drop of waste is added.[2]

• Content Identification: The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name, including "Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate."[11] Avoid using abbreviations or chemical formulas.[11]

• Hazard Communication: Indicate the primary hazards (e.g., Toxic, Irritant).

Step 3: Storage of Chemical Waste

Proper storage of the waste container while it is being filled is crucial to maintain a safe laboratory environment.

• Secure Closure: Keep the waste container tightly closed at all times, except when adding waste.[11]

• Safe Location: Store the container in a well-ventilated, designated satellite accumulation area, away from sources of ignition and incompatible materials.[1][11]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to catch any potential leaks.

Step 4: Arranging for Final Disposal

Once the waste container is full or you have completed your work with the compound, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office. They are trained and equipped to handle the final disposal of hazardous chemical waste in accordance with all federal, state, and local regulations.[12]

Spill Management: Preparedness and Response

Accidents can happen, and a well-rehearsed spill response plan is essential.

For a Small Spill (Contained within the fume hood):

• Alert Personnel: Inform others in the immediate area of the spill.

• Ensure Ventilation: Maintain the fume hood sash at the appropriate height.

• Absorb the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to absorb the spilled liquid.[6][12]

• Collect and Contain: Carefully collect the absorbent material using non-sparking tools and place it in a labeled, sealable container for hazardous waste disposal.[13]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, followed by soap and water), and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

For a Large Spill (Outside of a fume hood):

• Evacuate: Immediately evacuate the area.[11]

• Alert Others: Activate the nearest fire alarm and alert others to evacuate.

• Call for Emergency Assistance: Contact your institution's emergency response team or local emergency services (911).[11]

• Isolate the Area: If it is safe to do so, close the doors to the laboratory to contain the spill.

• Do Not Attempt to Clean Up: A large spill of a hazardous chemical requires a professional response.

Decision-Making Flowchart for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

Caption: Decision-making workflow for the disposal and spill management of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate.

By adhering to these procedures, researchers can ensure the safe and responsible management of Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate, upholding the principles of scientific integrity and laboratory safety.

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